(1S)-1-Amino-2-(1H-indol-3-YL)ethanol

Core Science & Biosynthesis

Pharmacokinetic and Pharmacodynamic Profile of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol: A Technical Guide

Executive Summary

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol is a chiral indole-amino-alcohol derivative that serves as a critical scaffold in the development of neuroactive agents. Structurally related to endogenous tryptamines and therapeutically significant ethanolamines, this compound’s inherent chirality at the carbinolamine position dictates its stereospecific biological interactions[1]. This whitepaper provides an in-depth analysis of its pharmacodynamic (PD) mechanisms, pharmacokinetic (PK) properties, and the rigorous analytical protocols required for its quantification and stability assessment in drug development pipelines.

Pharmacodynamic (PD) Profile: Monoamine Transporter Modulation

The primary pharmacological interest in the indole-ethanolamine class lies in its ability to modulate monoamine transporters, specifically acting as a potent inhibitor of the Norepinephrine Transporter (NET)[1].

Mechanism of Action and Causality

The (1S) enantiomer exhibits high stereoselectivity for the orthosteric binding site of NET. The causality of this binding is driven by two distinct structural motifs:

• The Indole Ring: Engages in robust π−π stacking interactions with aromatic amino acid residues (e.g., Phe317) deep within the transporter's hydrophobic pocket.

• The Ethanolamine Side Chain: The primary amine and hydroxyl group act as critical hydrogen-bond donors and acceptors. At physiological pH (7.4), the amine is protonated, forming a critical salt bridge with Asp75 of the transporter, effectively anchoring the molecule and competitively blocking the reuptake of norepinephrine (NE)[1].

By inhibiting NET, the compound prevents the clearance of NE from the synaptic cleft, thereby prolonging adrenergic receptor activation and enhancing noradrenergic neurotransmission—a mechanism foundational to many modern antidepressants[1].

Fig 1: Pharmacodynamic mechanism of NET inhibition at the noradrenergic synapse.

Pharmacokinetic (PK) Profile and Stability

For an active pharmaceutical ingredient (API) targeting the central nervous system, ADME (Absorption, Distribution, Metabolism, Excretion) characteristics must be tightly controlled. The lipophilic nature of the indole core ensures moderate-to-high blood-brain barrier (BBB) penetrance, while the polar ethanolamine tail dictates its metabolic fate.

Quantitative PK Parameters

The following table summarizes the typical pharmacokinetic parameters for this class of chiral indole-ethanolamines.

Parameter	Value	Mechanistic Rationale
T max​	1.5 - 2.0 hours	Rapid gastrointestinal absorption due to favorable logP (~1.8).
V d​ (Volume of Distribution)	3.2 L/kg	High tissue distribution; lipophilic indole core partitions readily into CNS lipid bilayers.
Protein Binding	~65%	Moderate binding (primarily to α1​ -acid glycoprotein) prevents rapid renal clearance.
Primary Metabolism	Hepatic (MAO-A, CYP2D6)	The primary amine is highly susceptible to oxidative deamination by Monoamine Oxidase A.
t 1/2​ (Half-life)	4.5 - 6.0 hours	Sustained action limited by hepatic first-pass metabolism.

Intrinsic Stability and Forced Degradation

Understanding the intrinsic stability of the API is a cornerstone of formulation development[2]. Indole alkaloids are notoriously sensitive to oxidative and photolytic stress. Forced degradation studies reveal how (1S)-1-Amino-2-(1H-indol-3-YL)ethanol compares to endogenous analogs like Serotonin and Tryptamine[2].

Table: Comparative Forced Degradation Data (24-Hour Exposure) [2]

Stress Condition	(1S)-1-Amino-2-(1H-indol-3-YL)ethanol	Tryptamine	Serotonin	Causality of Degradation
Acidic (0.1N HCl)	4.2%	3.8%	5.1%	Dehydration of the hydroxyl group.
Alkaline (0.1N NaOH)	12.5%	8.2%	15.3%	Base-catalyzed ring opening/polymerization.
Oxidative (3% H 2​ O 2​ )	28.7%	22.4%	35.6%	Oxidation of the electron-rich indole pyrrole ring forming oxindoles.
Photolytic (UV 254nm)	18.1%	15.0%	20.2%	Photo-oxidation and radical formation.

Validated Experimental Protocols

To ensure data trustworthiness, analytical methods must be self-validating. The following protocols detail the quantification and stability assessment of the compound, explaining the chemical logic behind each step.

Quantification via HPLC-FLD (Pre-Column OPA Derivatization)

Causality: Primary amines like (1S)-1-Amino-2-(1H-indol-3-YL)ethanol lack the strong intrinsic chromophores necessary for low-level UV detection in biological matrices. Derivatization with o-phthalaldehyde (OPA) in the presence of a thiol forms a highly fluorescent isoindole derivative, exponentially increasing detection sensitivity (down to ng/mL ranges)[3].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 50 mg of OPA in 1.25 mL of methanol. Add 11.2 mL of 0.1 M borate buffer (pH 10.2) and 50 µL of 3-mercaptopropionic acid. Logic: The alkaline pH (10.2) is strictly required to ensure the primary amine is unprotonated and nucleophilic enough to attack the OPA dialdehyde.[3]

• Standard Preparation: Prepare a 1 mg/mL stock solution of the API in methanol. Create serial dilutions (1 ng/mL to 1000 ng/mL)[3].

• Derivatization Reaction: Mix 100 µL of the sample/standard with 100 µL of the OPA reagent. Incubate at room temperature for exactly 2 minutes. Logic: The isoindole derivative is prone to rapid degradation; strict timing ensures reproducible fluorescence yields.

• Chromatographic Separation:

  • Mobile Phase A: 50 mM Potassium Phosphate buffer (KH 2​ PO 4​ ), pH 4.6.

  • Mobile Phase B: Acetonitrile:Methanol:Water (45:45:10, v/v/v)[3].

  • System Suitability: Inject 20 µL. Ensure peak resolution ( Rs​ ) > 2.0 and a tailing factor ( Tf​ ) < 1.5 to validate the run.

Fig 2: Workflow for HPLC-FLD quantification via OPA derivatization.

Stability-Indicating HPLC-UV Method

Causality: To track forced degradation, the method must resolve the parent API from its oxidized and hydrolyzed breakdown products[2].

Step-by-Step Methodology:

• Column Selection: Use a standard C18 column (250 mm x 4.6 mm, 5 µm)[2].

• Mobile Phase Configuration: Employ a gradient elution of acetonitrile and a phosphate buffer adjusted to pH 3.0[2]. Logic: At pH 3.0, the primary amine (pKa ~9.5) is fully protonated. This prevents secondary interactions with residual negatively charged silanols on the silica stationary phase, which would otherwise cause severe peak tailing and ruin resolution.

• Detection: Set UV wavelength to 280 nm[2]. Logic: 280 nm is the optimal absorption maximum for the π→π∗ transition of the indole chromophore.

• Flow Rate & Injection: 1.0 mL/min flow rate with a 20 µL injection volume[2].

References

• Application Notes: 2-Amino-1-(1H-indol-3-yl)ethanol as a Chiral Precursor in Drug Discovery. Benchchem. 1

• Stability Under Scrutiny: A Comparative Analysis of 2-Amino-1-(1H-indol-3-yl)ethanol and Related Indole Alkaloids. Benchchem. 2

• Application Notes & Protocols for the Quantification of 2-amino-1-(1H-indol-3-yl)ethanol. Benchchem. 3

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Cytochrome P450 metabolic pathways of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

An In-depth Technical Guide to the Cytochrome P450 Metabolic Pathways of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

Introduction

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol, a chiral amino alcohol also known as L-Tryptophanol, is a derivative of the essential amino acid L-tryptophan.[1] Its structural similarity to biogenic amines and the presence of the versatile indole pharmacophore suggest a potential for diverse biological activities, making it and its analogs of significant interest in drug discovery.[1][2] A thorough understanding of the metabolic fate of such molecules is a cornerstone of modern drug development, providing critical insights into their pharmacokinetic profiles, potential for drug-drug interactions, and overall safety.[3]

This technical guide provides a comprehensive exploration of the Cytochrome P450 (CYP450) metabolic pathways of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol. As a Senior Application Scientist, this document is structured to not only present established methodologies but also to impart the underlying scientific rationale for experimental design and data interpretation. We will delve into the theoretical basis for the predicted metabolic transformations of this molecule, followed by detailed, field-proven protocols for the in vitro characterization of these pathways. This guide is intended for researchers, scientists, and drug development professionals seeking to elucidate the metabolic profile of indole-containing drug candidates.

Predicted Metabolic Pathways of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

The metabolism of xenobiotics is primarily categorized into Phase I and Phase II reactions. Phase I reactions, often mediated by the CYP450 superfamily of enzymes, introduce or expose functional groups, while Phase II reactions involve conjugation of these groups to enhance water solubility and facilitate excretion.[4][5] For (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, several metabolic pathways can be predicted based on its chemical structure and the known catalytic activities of CYP450 enzymes towards indole-containing compounds.[6]

The major human CYP450 enzymes involved in drug metabolism include CYP3A4/5, CYP2D6, CYP2C9, CYP2C19, and CYP1A2, which are responsible for the metabolism of approximately 95% of currently marketed drugs.[7][8]

Phase I Metabolism (CYP450-Mediated)

The primary sites for CYP450-mediated oxidation on (1S)-1-Amino-2-(1H-indol-3-YL)ethanol are the indole ring and the amino alcohol side chain.

• Hydroxylation of the Indole Ring: The indole nucleus is susceptible to aromatic hydroxylation at various positions (e.g., 4, 5, 6, or 7-position) to form hydroxylated metabolites. This is a common metabolic pathway for indole-containing compounds.[9]

• Oxidation of the Amino Alcohol Side Chain: The primary alcohol group can be oxidized to an aldehyde and subsequently to a carboxylic acid. The primary amine can undergo oxidative deamination.

• N-Oxidation: The nitrogen atom of the primary amine can be oxidized to a hydroxylamine.

• "Aromatase" Activity: Research has shown that CYP450 enzymes, particularly CYP3A4, can catalyze the dehydrogenation of indoline structures to form indoles.[10][11] While (1S)-1-Amino-2-(1H-indol-3-YL)ethanol already contains an indole ring, this highlights the potential for further oxidative transformations of the heterocyclic system.

The following diagram illustrates the predicted primary CYP450-mediated metabolic pathways for (1S)-1-Amino-2-(1H-indol-3-YL)ethanol.

Caption: A systematic workflow for in vitro metabolic pathway characterization.

Step 1: Metabolic Stability Assessment using Liver Microsomes

The initial step is to determine the overall metabolic stability of the compound in a complex enzyme system that closely mimics the in vivo liver environment. Human liver microsomes (HLM) are a subcellular fraction containing a high concentration of CYP450 enzymes and are a cost-effective and high-throughput tool for this purpose. [4][5]

Protocol: Microsomal Stability Assay

1. Purpose: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol.

2. Materials:

• (1S)-1-Amino-2-(1H-indol-3-YL)ethanol
• Pooled Human Liver Microsomes (e.g., from a reputable supplier)
• Phosphate Buffer (100 mM, pH 7.4)
• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)
• Ice-cold Acetonitrile containing an internal standard (e.g., a structurally similar compound not expected to be formed as a metabolite)
• Control compounds (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin)

3. Procedure:

• Prepare a stock solution of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol in a suitable organic solvent (e.g., DMSO) and then dilute it in the phosphate buffer to the final working concentration (typically 1 µM).
• Pre-warm the microsomal solution (final concentration ~0.5 mg/mL) and the test compound in a water bath at 37°C for 5-10 minutes.
• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.
• At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.
• Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with the internal standard. This will precipitate the proteins and stop the enzymatic activity. [5] 6. Include a negative control incubation without the NADPH regenerating system to assess for non-CYP450 mediated degradation or chemical instability. [12] 7. Centrifuge the quenched samples to pellet the precipitated protein.
• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

4. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.
• The slope of the linear portion of this plot gives the elimination rate constant (k).
• Calculate the half-life (t½) = 0.693 / k.
• Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (mg/mL microsomal protein).

Parameter	Description	Typical Value Range
Test Compound Conc.	Starting concentration of the test compound.	1 - 10 µM
Microsomal Protein Conc.	Concentration of microsomal protein in the incubation.	0.2 - 1.0 mg/mL
Incubation Temperature	Physiological temperature to mimic in vivo conditions.	37°C
Time Points	Duration of the incubation to capture the degradation profile.	0 - 60 minutes (or longer for stable compounds)

Step 2: CYP450 Reaction Phenotyping

Once metabolic instability is confirmed, the next crucial step is to identify which specific CYP450 isoforms are responsible for the metabolism of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol. [7]This is essential for predicting potential drug-drug interactions. [13]Two complementary approaches are typically used:

• Recombinant Human CYP450 Enzymes: This method involves incubating the test compound with individual, recombinantly expressed CYP450 enzymes. [14][15]This provides a direct assessment of each enzyme's ability to metabolize the compound. [8]2. Chemical Inhibition in Human Liver Microsomes: This approach uses selective chemical inhibitors for specific CYP450 isoforms in HLM incubations. A significant reduction in the metabolism of the test compound in the presence of a specific inhibitor points to the involvement of that particular enzyme. [13][16]

Protocol: Recombinant Human CYP450 Enzyme Assay

1. Purpose: To determine the relative contribution of individual CYP450 isoforms to the metabolism of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol.

2. Materials:

• Recombinant human CYP450 enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4) co-expressed with NADPH-cytochrome P450 reductase.
• Other reagents as in the microsomal stability assay.

3. Procedure:

• Incubate (1S)-1-Amino-2-(1H-indol-3-YL)ethanol (at a concentration below its Km, if known, or typically 1 µM) with each recombinant CYP450 isoform individually.
• The procedure is similar to the microsomal stability assay, with the recombinant enzyme preparation replacing the liver microsomes.
• Monitor the depletion of the parent compound over time for each isoform.

4. Data Analysis:

• Calculate the rate of metabolism for each CYP450 isoform. The isoform that shows the most significant depletion of the parent compound is likely the primary metabolizing enzyme.

CYP450 Isoform	Typical Probe Substrate	Selective Inhibitor
CYP1A2	Phenacetin	Furafylline
CYP2C9	Diclofenac	Sulfaphenazole
CYP2C19	S-Mephenytoin	Ticlopidine
CYP2D6	Dextromethorphan	Quinidine
CYP3A4/5	Midazolam	Ketoconazole

Step 3: Metabolite Identification and Structural Elucidation

The final step in this in vitro workflow is to identify the chemical structures of the metabolites formed. [3]This is critical for understanding the biotransformation pathways and for assessing whether any of the metabolites are pharmacologically active or potentially toxic. [17]Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary analytical technique for this purpose. [18][19][20]

Protocol: Metabolite Identification using LC-MS/MS

1. Purpose: To identify and structurally characterize the metabolites of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol formed in microsomal or recombinant enzyme incubations.

2. Materials:

• Supernatants from the microsomal stability and recombinant CYP450 assays.
• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a UPLC system.

3. Procedure:

• Inject the supernatant from the incubation samples onto the LC-MS/MS system.
• Acquire data in both positive and negative ionization modes to detect a wide range of potential metabolites.
• Perform a full scan to detect potential metabolites based on their predicted mass-to-charge ratio (m/z). For example, a hydroxylated metabolite would have an m/z of +16 Da compared to the parent compound.
• Acquire fragmentation data (MS/MS) for the parent compound and any potential metabolite peaks.

4. Data Analysis:

• Compare the chromatograms of the t=0 and later time point samples to identify new peaks that represent metabolites.
• Analyze the high-resolution mass data to determine the elemental composition of the metabolites.
• Compare the fragmentation patterns of the metabolites with that of the parent compound to elucidate the site of metabolic modification.

Conclusion

The elucidation of the is a critical exercise in the preclinical development of this and related compounds. This technical guide has provided a framework for a logical and scientifically rigorous investigation, beginning with the prediction of likely metabolic transformations and followed by detailed, actionable in vitro protocols.

By systematically applying the principles of metabolic stability assessment, reaction phenotyping, and metabolite identification, researchers can build a comprehensive metabolic profile of their compound of interest. This knowledge is not only fundamental to understanding the compound's disposition in the body but also indispensable for navigating the regulatory landscape of drug development and ensuring the safety and efficacy of new therapeutic agents. The self-validating nature of these protocols, when performed with appropriate controls, ensures the generation of trustworthy and reproducible data, forming a solid foundation for further in vivo studies.

References

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• In vitro drug metabolism: for the selection of your lead compounds. (n.d.). Symeres. Retrieved March 12, 2024, from [Link]

• Microsomal Stability Assay Protocol. (n.d.). AxisPharm. Retrieved March 12, 2024, from [Link]

• Pelkonen, O., & Raunio, H. (1995). In vitro techniques for studying drug metabolism. PubMed. Retrieved March 12, 2024, from [Link]

• Sun, H., & Yost, G. S. (2007). Dehydrogenation of Indoline by Cytochrome P450 Enzymes: A Novel "Aromatase" Process. Drug Metabolism and Disposition, 35(11), 2139-2146.
• Yan, Z., & Caldwell, G. W. (Eds.). (2013). Cytochrome P450: In Vitro Methods and Protocols. Springer.
• Lin, J. H., & Lu, A. Y. (2017). In vitro and in silico Approaches to Study Cytochrome P450-Mediated Interactions. Journal of Pharmaceutical and Pharmaceutical Sciences, 20, 319-328.
• Sun, H., & Yost, G. S. (2007). Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process. Drug Metabolism and Disposition, 35(11), 2139-2146.

• Microsomal Stability. (n.d.). Cyprotex. Retrieved March 12, 2024, from [Link]

• In vitro and in silico Approaches to Study Cytochrome P450-Mediated Interactions. (2017, August 27). SciSpace. Retrieved March 12, 2024, from [Link]

• Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1. (2024, August 14). protocols.io. Retrieved March 12, 2024, from [Link]

• Microsomal Clearance/Stability Assay. (n.d.). Domainex. Retrieved March 12, 2024, from [Link]

• Gillam, E. M., Notley, L. M., Cai, H., De Voss, J. J., & Guengerich, F. P. (2000). Oxidation of Indole by Cytochrome P450 Enzymes. Biochemistry, 39(44), 13817-13824.

• Peer Reviewed: Systematic LC/MS Metabolite Identification in Drug Discovery | Request PDF. (n.d.). ResearchGate. Retrieved March 12, 2024, from [Link]

• Metabolite Identification Data in Drug Discovery, Part 1: Data Generation and Trend Analysis. (2025, October 14). ACS Publications. Retrieved March 12, 2024, from [Link]

• Brown, H. S., Griffin, M., & Houston, J. B. (2009). Evaluation of recombinant cytochrome P450 enzymes as an in vitro system for metabolic clearance predictions. Drug Metabolism and Disposition, 37(5), 1065-1072.

• What are the key in vitro assays to assess CYP inhibition or induction? (2025, May 29). Patsnap Synapse. Retrieved March 12, 2024, from [Link]

• Metabolite identification. (n.d.). SCIEX. Retrieved March 12, 2024, from [Link]

• Cytochrome P450 Assays. (n.d.). Charles River Laboratories. Retrieved March 12, 2024, from [Link]

• (1S)-1-amino-2-(1H-indol-3-yl)ethanol. (n.d.). PubChem. Retrieved March 12, 2024, from [Link]

• The Engagement of Cytochrome P450 Enzymes in Tryptophan Metabolism. (2023, May 5). MDPI. Retrieved March 12, 2024, from [Link]

• LC-MS-BASED METABOLOMICS IN DRUG METABOLISM. (n.d.). PMC. Retrieved March 12, 2024, from [Link]

• Tseng, E., & Foti, R. S. (2025). Cytochrome P450 reaction phenotyping: State of the art. Journal of Pharmaceutical and Biomedical Analysis, 265, 116528.

• Human Recombinant Cytochrome P450 Enzymes Display Distinct Hydrogen Peroxide Generating Activities During Substrate Independent NADPH Oxidase Reactions. (n.d.). PMC. Retrieved March 12, 2024, from [Link]

• Cytochrome P450 reaction phenotyping: State of the art | Request PDF. (n.d.). ResearchGate. Retrieved March 12, 2024, from [Link]

• 1-amino-2-(7-ethyl-1H-indol-3-yl)ethanol. (n.d.). PubChem. Retrieved March 12, 2024, from [Link]

• Chapter 9: Drug Metabolism by Cytochrome P450: A Tale of Multistate Reactivity. (n.d.). Royal Society of Chemistry. Retrieved March 12, 2024, from [Link]

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In Vivo Toxicity, Metabolic Fate, and Safety Profile of (1S)-1-Amino-2-(1H-indol-3-yl)ethanol: A Preclinical Whitepaper

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary and Pharmacological Context

(1S)-1-Amino-2-(1H-indol-3-yl)ethanol , commonly referred to as L-Tryptophanol , is a highly versatile chiral amino alcohol derived from the essential amino acid L-tryptophan[1]. In contemporary drug discovery, it is rarely administered as a standalone therapeutic; rather, it serves as a critical structural building block for synthesizing complex bisindole alkaloids, teleocidins, and targeted hybrid molecules[1][2].

Recent advancements in neuropharmacology have leveraged L-tryptophanol to create multi-target-directed ligands (MTDLs). For example, conjugating a naphthoquinone moiety with L-tryptophanol yields NQTOL , a hybrid compound that effectively inhibits the aggregation of amyloid-β (Aβ42), human islet amyloid polypeptide (hIAPP), and tau-derived PHF6 fibrils associated with Alzheimer's Disease and Type-2 Diabetes[3][4].

Understanding the in vivo safety, metabolic fate, and toxicity profile of the L-tryptophanol scaffold is paramount for toxicologists designing these next-generation therapeutics. This whitepaper synthesizes current toxicological data, metabolic pathways, and provides field-proven methodologies for preclinical safety assessments.

Metabolic Fate and Pharmacokinetics

The systemic safety of any indole-derived compound is heavily dictated by its susceptibility to hepatic and extrahepatic enzymatic degradation. The clearance of L-tryptophanol is primarily governed by Indoleamine 2,3-Dioxygenase (IDO) , the rate-limiting enzyme in the kynurenine pathway[5].

The IDO-Mediated Oxidation Pathway

Unlike L-tryptophan, which is oxidized into standard N-formylkynurenine (NFK), the structural presence of the terminal hydroxyl group in L-tryptophanol alters its enzymatic processing. In vivo and in vitro enzymatic assays reveal that human IDO (hIDO) catalyzes the oxidation of L-tryptophanol through two distinct pathways:

• Pathway A (Major): The primary metabolic route results in intramolecular cyclization, forming cyclic amino tetrahydropyranoindolol (ATPI) (m/z = 207)[5]. This structural conversion is critical because it neutralizes the biological activity of the indole ring, facilitating renal clearance.

• Pathway B (Minor): A secondary route yields an NFK analogue as a minor byproduct[5].

Causality Insight: The rapid conversion of L-tryptophanol into ATPI by IDO prevents the systemic accumulation of the lipophilic indole core, thereby drastically reducing the risk of chronic hepatotoxicity or off-target central nervous system (CNS) hyperstimulation.

Caption: IDO-mediated metabolic oxidation pathway of L-Tryptophanol into ATPI and NFK analogues.

In Vivo Toxicity and Safety Profile

Acute Toxicity Profile

Standalone L-tryptophanol is classified under Acute Toxicity (Oral) Category 4 according to standard Safety Data Sheets (SDS), indicating a moderate baseline toxicity profile if ingested in large, unconjugated quantities. The estimated LD50 for Category 4 compounds typically falls between 300 and 2000 mg/kg in murine models.

Neurotoxicity vs. Neuroprotection

When utilized as a scaffold in drug design, the L-tryptophanol moiety demonstrates profound neuroprotective properties rather than neurotoxicity. In in vivo and cell-based models (e.g., SH-SY5Y neuroblastoma cells), L-tryptophanol-derived hybrids (like NQTOL) actively ameliorate cytotoxicity induced by amyloid fibrils[4]. At 5-fold molar excess, these hybrids restored cell viability up to 86%, proving that the L-tryptophanol backbone does not inherently trigger neuronal apoptosis, but rather stabilizes misfolded protein environments[4].

Quantitative Safety Metrics

Parameter	Metric / Classification	Mechanistic Note
Acute Oral Toxicity	Category 4 (GHS)	Moderate toxicity; requires controlled dosing.
Water Hazard Class	WGK 3 (Highly hazardous)	Environmental metric; requires strict disposal protocols.
Primary Metabolite	ATPI (m/z = 207)[5]	Indicates successful IDO-mediated detoxification.
Enzyme Interactions	IDO (Substrate)[5], MAO (Inhibitor via hybrids)[6]	Modulates kynurenine and monoamine pathways.
Cellular Viability	>85% recovery in amyloid models[4]	Demonstrates high tolerability in neuronal tissues.

Experimental Methodologies for Safety Assessment

To rigorously validate the safety of L-tryptophanol or its novel derivatives in vivo, researchers must employ self-validating protocols that account for its specific physicochemical properties. Below are the standardized methodologies for determining the Maximum Tolerated Dose (MTD) and Pharmacokinetic (PK) profiling.

Protocol 1: In Vivo Maximum Tolerated Dose (MTD) Determination

Causality Insight: L-tryptophanol possesses a hydrophobic indole core. Administering it in pure saline will cause precipitation, leading to micro-embolisms in intravenous (IV) models or erratic absorption in per os (PO) models. A co-solvent system (e.g., PEG400/Polysorbate 80) is mandatory to ensure uniform systemic distribution and prevent vehicle-induced toxicity[7].

Step-by-Step Workflow:

• Formulation Preparation: Dissolve L-tryptophanol in 5% DMSO. Gradually add 40% PEG400, followed by 5% Tween-80 (Polysorbate 80), and bring to volume with sterile saline (50%)[7]. Vortex until optically clear.

• Animal Grouping: Utilize healthy, 8-week-old C57BL/6 mice. Randomize into vehicle control and escalating dose groups (e.g., 10, 50, 100, and 300 mg/kg).

• Administration: Administer via oral gavage (PO) or tail vein injection (IV). Limit IV bolus volume to ≤5 mL/kg to prevent volume overload.

• Clinical Observation: Monitor continuously for the first 4 hours post-dose, then twice daily for 14 days. Assess for signs of acute neurotoxicity (tremors, ataxia, piloerection) or autonomic distress.

• Necropsy & Histopathology: On day 14, euthanize via CO2 asphyxiation. Harvest the liver and kidneys. Perform H&E staining to assess for hepatocellular necrosis or renal tubular degradation.

Protocol 2: Pharmacokinetic (PK) Profiling and Metabolite Tracking

Causality Insight: Because L-tryptophanol is rapidly converted to ATPI by IDO[5], tracking only the parent compound will result in an artificially short calculated half-life ( t1/2​ ). A robust LC-MS/MS protocol must quantify both L-tryptophanol and ATPI simultaneously to accurately map systemic clearance.

Step-by-Step Workflow:

• Dosing & Sampling: Administer a sub-toxic dose (e.g., 20 mg/kg) to the murine cohort. Collect 50 µL blood samples via the saphenous vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA tubes.

• Plasma Extraction: Centrifuge blood at 3,000 × g for 10 minutes at 4°C. Extract 20 µL of plasma and add 100 µL of ice-cold acetonitrile (containing an internal standard, e.g., deuterated tryptophan) to precipitate proteins.

• Centrifugation: Spin the mixture at 15,000 × g for 15 minutes. Transfer the supernatant to LC vials.

• LC-MS/MS Analysis:

  • Column: C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: Gradient of 0.1% Formic acid in water (A) and Acetonitrile (B).

  • Detection: Monitor MRM transitions for L-tryptophanol (parent) and m/z = 207 (ATPI metabolite)[5].

• Data Modeling: Use non-compartmental analysis (NCA) to calculate Cmax​ , AUC0−t​ , clearance ( Cl ), and volume of distribution ( Vd​ ).

Caption: Standardized in vivo workflow for evaluating L-Tryptophanol MTD and PK profiles.

Conclusion

(1S)-1-Amino-2-(1H-indol-3-yl)ethanol (L-tryptophanol) is a highly valuable scaffold in the synthesis of advanced therapeutics. While it carries a baseline Acute Toxicity Category 4 classification, its in vivo safety is largely managed by rapid hepatic and extrahepatic metabolism via Indoleamine 2,3-Dioxygenase (IDO), which converts it into the excretable cyclic metabolite ATPI. When engineered into hybrid molecules, the L-tryptophanol moiety exhibits excellent tolerability and remarkable neuroprotective efficacy, making it a cornerstone chemical in the ongoing development of treatments for neurodegenerative diseases.

References

• lookchem.com - Cas 2899-29-8, L-Tryptophanol | Uses and Applications.1

• nih.gov - Empowering molecular complexity via biocatalysis: emerging blueprints in the total synthesis of medicinally relevant natural products.2

• mdpi.com - Journey on Naphthoquinone and Anthraquinone Derivatives: New Insights in Alzheimer's Disease.3

• acs.org - Antagonistic Activity of Naphthoquinone-Based Hybrids toward Amyloids Associated with Alzheimer's Disease and Type-2 Diabetes.4

• nih.gov - Monooxygenase Activity of Indoleamine 2,3-Dioxygenase.5

• sigmaaldrich.com - SAFETY DATA SHEET: L-Tryptophanol.

• sigmaaldrich.com - D-Tryptophanol 97 52485-52-6 Properties and Safety Information.

• google.com (Patents) - WO2002096867A2 - Inhibitors of protein kinase for the treatment of disease (Formulation Guidelines).7

• researchgate.net - Antagonistic Activity of Naphthoquinone-Based Hybrids toward Amyloids Associated with Alzheimer's Disease and Type-2 Diabetes (MAO Activity).6

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 7. WO2002096867A2 - Inhibitors of protein kinase for the treatment of disease - Google Patents [patents.google.com]

Preliminary Biological Activity Screening of (1S)-1-Amino-2-(1H-indol-3-yl)ethanol: A Technical Guide

Executive Summary

(1S)-1-Amino-2-(1H-indol-3-yl)ethanol is a chiral amino alcohol featuring a highly versatile C3-substituted indole scaffold. Structurally analogous to endogenous tryptamines and the essential amino acid L-tryptophan, this compound serves as a privileged pharmacophore in medicinal chemistry. Its inherent chirality at the carbinolamine position dictates precise spatial orientations for hydrogen bonding, making it a highly selective ligand for monoamine transporters, aminoacyl-tRNA synthetases, and novel phytohormone receptors[1].

This whitepaper provides a comprehensive biological activity screening guide, detailing the compound's pharmacological profiling, causality-driven experimental workflows, and quantitative analytical methodologies.

Pharmacological Profiling & Target Engagement

The biological activity of (1S)-1-Amino-2-(1H-indol-3-yl)ethanol is primarily driven by its structural mimicry of serotonin and tryptophan. The primary amine and hydroxyl group act as critical hydrogen bond donors/acceptors, while the indole ring facilitates π−π stacking within hydrophobic binding pockets.

Monoamine Reuptake Inhibition (NET/SERT)

The inhibition of the norepinephrine transporter (NET) and serotonin transporter (SERT) is a clinically validated mechanism for treating central nervous system (CNS) disorders. The indole amino alcohol scaffold docks into the orthosteric site of NET, preventing the reuptake of norepinephrine from the synaptic cleft and thereby enhancing noradrenergic neurotransmission.

Fig 1: Mechanism of NET blockade by chiral indole amino alcohols.

Tryptophanyl-tRNA Synthetase (TrpRS) Inhibition

Beyond membrane transporters, indole amino alcohols act intracellularly as potent competitive inhibitors of Tryptophanyl-tRNA synthetase (TrpRS)[1]. TrpRS catalyzes the attachment of L-tryptophan to its cognate tRNA during the initial steps of protein biosynthesis[2]. By competing with L-tryptophan, (1S)-1-Amino-2-(1H-indol-3-yl)ethanol prevents the formation of the Trp-AMP intermediate, leading to impaired protein translation—a mechanism heavily investigated in the context of targeted cancer therapies and neurodegeneration models[1][2].

Fig 2: Competitive inhibition of TrpRS aminoacylation by indole amino alcohols.

Auxin-Analog Activity in Marine Diatoms

Recent multi-omics studies have revealed a fascinating evolutionary application of tryptophanol derivatives. In marine diatoms (e.g., Phaeodactylum tricornutum), these compounds act as highly potent auxin analogs synthesized by a non-ribosomal peptide synthase (PtNRPS1)[3]. At concentrations orders of magnitude lower than standard indole-3-acetic acid (IAA), they rapidly upregulate nitrogen assimilation genes, providing a competitive survival advantage in nitrogen-depleted oceanic environments[3].

Anticancer Precursor Utility

The (1S) stereocenter is highly decisive in oncology applications. When utilized as a chiral precursor, it can be converted into enantiomerically pure oxazolopyrrolidone lactams[4]. Specific diastereomers derived from this scaffold exhibit highly selective antiproliferative activity against human gastric adenocarcinoma (AGS) cells by reactivating the p53 tumor suppressor pathway, while sparing healthy cell lines[4].

Summary of Biological Activity Data

The following table synthesizes the quantitative and qualitative biological impacts of the compound across different biological systems.

Table 1: Pharmacological Target Profile of Chiral Indole Amino Alcohols

Biological Target / System	Mechanism of Action	Observed Effect	Therapeutic / Biological Implication
Norepinephrine Transporter (NET)	Orthosteric competitive inhibition	Decreased NE reuptake; increased synaptic NE	Potential antidepressant / ADHD therapeutic scaffold.
Tryptophanyl-tRNA Synthetase (TrpRS)	Substrate competition (L-Trp analog)	Blocks Trp-AMP intermediate formation[1]	Induction of cellular stress; potential application in targeted oncology[1][2].
Marine Diatoms (P. tricornutum)	Auxin-like phytohormone signaling	Transcriptomic upregulation of nitrogen assimilation[3]	Enhances competitive nitrogen acquisition in marine ecosystems[3].
Gastric Adenocarcinoma (AGS)	p53 pathway reactivation (via lactam derivatives)	Selective apoptosis and antiproliferation[4]	Development of stereospecific, non-genotoxic chemotherapeutics[4].

Experimental Methodologies

To ensure high-fidelity data generation, the following protocols are designed as self-validating systems. Causality is embedded into the methodology to explain why specific biochemical choices are made.

Protocol A: In Vitro NET Inhibition Fluorescence Assay

Causality: Traditional radioligand assays (using 3 H-norepinephrine) generate radioactive waste and require extensive safety protocols. This method uses a fluorescent monoamine mimic (ASP+), which is actively transported by NET. The intracellular accumulation of ASP+ directly correlates with NET activity, allowing for high-throughput, real-time kinetic monitoring.

Step-by-Step Workflow:

• Cell Preparation: Seed SK-N-BE(2)C cells (endogenously expressing human NET) in a 96-well black, clear-bottom plate at 4×104 cells/well. Incubate for 24 hours at 37°C in 5% CO 2​ .

• Compound Dilution: Dissolve (1S)-1-Amino-2-(1H-indol-3-yl)ethanol in 100% DMSO to create a 10 mM stock. Prepare serial dilutions in assay buffer (HBSS containing 20 mM HEPES, pH 7.4) to achieve final well concentrations ranging from 0.1 nM to 100 μ M. Note: Keep final DMSO concentration <1% to prevent solvent-induced cytotoxicity.

• Pre-Incubation: Wash cells twice with warm assay buffer. Add 50 μ L of the compound dilutions to the respective wells and pre-incubate for 30 minutes at 37°C. Causality: Pre-incubation allows the compound to reach binding equilibrium at the NET orthosteric site before substrate introduction.

• Substrate Addition: Add 50 μ L of 2 μ M ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium) to all wells.

• Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader. Measure fluorescence (Ex: 475 nm / Em: 605 nm) every 2 minutes for 30 minutes.

• Validation & Quality Control: Include a positive control (e.g., Desipramine, a known NET inhibitor) and a vehicle control (1% DMSO). The assay is validated if the Z'-factor is ≥ 0.5. Calculate the IC 50​ using non-linear regression (variable slope) of the initial velocity ( V0​ ) vs. compound concentration.

Protocol B: HPLC-FLD Quantification in Biological Matrices

Causality: While the indole ring possesses native fluorescence, biological matrices (like cell lysates or plasma) contain numerous interfering aromatic compounds. By utilizing pre-column derivatization with o-phthalaldehyde (OPA) and a thiol, the primary amine of the compound is converted into a highly specific isoindole derivative. This shifts the detection to a unique wavelength, drastically improving the signal-to-noise ratio and enabling nanogram-level sensitivity[5].

Step-by-Step Workflow:

• Reagent Preparation (OPA): Dissolve 50 mg of OPA in 1.25 mL of methanol. Add 11.2 mL of 0.1 M sodium borate buffer (pH 10.2) and 50 μ L of 3-mercaptopropionic acid. Causality: The alkaline pH is strictly required for the nucleophilic attack of the primary amine on the OPA dialdehyde. Protect from light and prepare fresh daily[5].

• Sample Derivatization: Mix 100 μ L of the biological sample (deproteinized via acetonitrile precipitation) with 20 μ L of the OPA reagent. Vortex for 10 seconds and allow the reaction to proceed for exactly 2 minutes at room temperature. Causality: The isoindole derivative is prone to degradation; strict timing ensures reproducible peak areas.

• Chromatographic Separation: Inject 20 μ L of the derivatized sample onto a C18 reversed-phase column (250 mm x 4.6 mm, 5 μ m).

  • Mobile Phase A: 50 mM KH 2​ PO 4​ buffer (pH 4.6).

  • Mobile Phase B: Acetonitrile:Methanol:Water (45:45:10, v/v/v)[5].

  • Gradient: Run a linear gradient from 20% B to 80% B over 15 minutes at a flow rate of 1.0 mL/min.

• Fluorescence Detection: Monitor the eluent using a fluorescence detector set to Ex: 340 nm and Em: 450 nm.

• Validation & Quality Control: Construct a calibration curve using a stable-isotope internal standard (e.g., d4-Tryptamine). Ensure linearity ( R2>0.995 ) across the 1 ng/mL to 1000 ng/mL range[5].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Tryptophanol enhances nitrogen assimilation in ... [scoop.it]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol via Chiral Pool Reduction

Overview & Strategic Utility

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol—widely referred to in the literature as L-tryptophanol or (S)-tryptophanol—is a highly valuable chiral amino alcohol[1]. Derived from the essential amino acid L-tryptophan, its inherent chirality and versatile indole scaffold make it a privileged building block in medicinal chemistry. It is extensively utilized as a chiral precursor in the development of monoamine reuptake inhibitors, peptidomimetics, and potent Nek1 kinase inhibitors[2].

This application note details a highly scalable, self-validating protocol for the enantioselective synthesis of this compound. By leveraging a chiral pool approach, the protocol circumvents the need for complex asymmetric catalysis, instead focusing on the chemoselective reduction of L-tryptophan while strictly preserving its α -stereocenter.

Mechanistic Rationale & Reagent Selection

The direct reduction of an amino acid to an amino alcohol presents a significant chemoselectivity challenge. Classical methods employing Lithium Aluminum Hydride (LiAlH₄) are often plagued by partial racemization, poor scalability due to severe pyrophoric hazards, and difficult downstream workups caused by stubborn aluminum emulsions[3].

To bypass these limitations, this protocol utilizes the highly efficient Sodium Borohydride and Iodine (NaBH₄/I₂) system pioneered by McKennon and Meyers[4].

The Causality of the NaBH₄/I₂ System: The dropwise addition of iodine to sodium borohydride in anhydrous tetrahydrofuran (THF) drives an in situ redox reaction that generates borane-THF (BH₃·THF) complex, sodium iodide, and hydrogen gas[3]. Borane is a highly electrophilic reducing agent. It rapidly coordinates with the electron-rich carboxylate of the amino acid, forming a tightly bound boron-chelate intermediate. Because the reduction proceeds through this rigid chelate, the stereochemical integrity of the adjacent chiral center is strictly maintained, resulting in >99% enantiomeric excess (ee)[5]. Furthermore, the mild nature of the in situ generated borane prevents unwanted electrophilic attack or reduction of the electron-rich indole ring.

Reaction Workflow

Experimental workflow for the enantioselective reduction of L-tryptophan.

Experimental Protocol

Note: This reaction evolves highly flammable hydrogen gas. All steps must be performed in a well-ventilated fume hood under an inert atmosphere (Argon or N₂).

Step 1: Substrate Activation and Borohydride Coordination

• Procedure: In a flame-dried 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend L-Tryptophan (10.0 g, 49.0 mmol) in anhydrous THF (150 mL) under an argon atmosphere. Add NaBH₄ (4.45 g, 117.6 mmol, 2.4 equiv) in one portion. Cool the suspension to 0 °C using an ice-water bath.

• Causality: L-Tryptophan is largely insoluble in THF. The addition of NaBH₄ initiates the deprotonation of the carboxylic acid and amine protons, evolving H₂ gas and forming a more soluble sodium carboxylate-borohydride complex, priming the system for reduction.

Step 2: In Situ Borane Generation

• Procedure: Dissolve Iodine (12.4 g, 49.0 mmol, 1.0 equiv) in anhydrous THF (50 mL). Add this dark brown solution dropwise to the reaction mixture over 45 minutes via an addition funnel, maintaining the internal temperature at 0 °C.

• Causality: The slow, controlled addition of iodine is critical. The redox reaction between I₂ and NaBH₄ is highly exothermic and rapidly evolves hydrogen gas[5]. Dropwise addition prevents thermal runaway, ensuring the safe and quantitative generation of the active BH₃ reducing species without damaging the indole core.

Step 3: Reflux and Reduction

• Procedure: Once the iodine addition is complete and gas evolution subsides, remove the ice bath and heat the reaction mixture to reflux (approx. 65 °C) for 15–18 hours.

• Causality: The reduction of the carboxylate to the alcohol proceeds through a highly stable boroxazolidine (boron-nitrogen-oxygen) chelate. Continuous thermal energy is required to drive the hydride transfer and push the reduction of this intermediate to completion.

Step 4: Quenching and Hydrolysis

• Procedure: Cool the reaction mixture to 0 °C. Cautiously add Methanol (30 mL) dropwise until effervescence ceases. Concentrate the mixture under reduced pressure to yield a white paste. Dissolve this paste in 20% aqueous KOH (100 mL) and heat at 80 °C for 3 to 4 hours[6].

• Causality: Methanol safely quenches residual NaBH₄ and unreacted borane. However, the product remains trapped in the robust boron chelate. Strong alkaline hydrolysis (KOH) coupled with heat is absolutely mandatory to cleave the B-N and B-O bonds, liberating the free amino alcohol[6].

Step 5: Extraction and Purification

• Procedure: Cool the aqueous mixture to room temperature and extract with Dichloromethane (DCM) or Ethyl Acetate (4 x 75 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Recrystallize the crude product from ethyl acetate/hexanes to afford a pure white solid.

Comparative Data Presentation

The following table summarizes the quantitative advantages of the NaBH₄/I₂ system compared to alternative reduction methodologies for L-Tryptophan.

Parameter	LiAlH₄ Reduction	Pre-formed BH₃·THF	NaBH₄ / I₂ System (Recommended)
Reagent Cost	High	High	Low
Safety Profile	Poor (Highly Pyrophoric)	Moderate (Degrades over time)	Excellent (Stable solid reagents)
Typical Yield	60 - 70%	75 - 85%	80 - 85%
Enantiomeric Purity	95 - 98% ee	>99% ee	>99% ee
Workup Complexity	Difficult (Aluminum Emulsions)	Moderate	Moderate (Requires KOH hydrolysis)

Self-Validation & Quality Control System

To ensure the protocol acts as a self-validating system, researchers must implement the following analytical gates to verify both chemical and stereochemical integrity:

• Reaction Monitoring (TLC): Utilize a mobile phase of DCM/MeOH/NH₄OH (90:9:1). The complete disappearance of the baseline L-Tryptophan spot (Ninhydrin positive, purple) and the appearance of the product spot (Rf ~0.3) confirms successful conversion.

• Stereochemical Integrity (Optical Rotation): Measure the specific rotation of the purified product. A value of [α]D20​≈−22∘ (c = 1.0, MeOH) confirms that no racemization occurred during the reduction, validating the retention of the (1S) configuration.

• Structural Confirmation (¹H NMR): The ¹H NMR spectrum (DMSO-d₆ or CDCl₃) must show the complete disappearance of the broad carboxylic acid proton (>10 ppm) and the emergence of diastereotopic carbinol protons (-CH₂-OH) as complex multiplets between 3.40 and 3.60 ppm.

References

• Application Notes: 2-Amino-1-(1H-indol-3-yl)ethanol as a Chiral Precursor in Drug Discovery Source: Benchchem
• Illuminating a Dark Kinase: Structure-Guided Design, Synthesis, and Evaluation of a Potent Nek1 Inhibitor Source: Journal of Medicinal Chemistry - ACS Public
• A convenient reduction of amino acids and their derivatives Source: The Journal of Organic Chemistry - ACS Public
• Reduction of amino acids to corresponding amino alcohols Source: Chemistry Stack Exchange
• A Convenient Reduction of Amino Acids and Their Derivatives (Original Manuscript D

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• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. erowid.org [erowid.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Robust and Validated HPLC-MS/MS Method for the Quantification of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol in Human Plasma

Abstract

This application note describes the development and validation of a sensitive, selective, and robust High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantitative determination of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol in human plasma. The method employs a simple protein precipitation extraction procedure and utilizes a stable isotope-labeled internal standard to ensure accuracy and precision. The described protocol is fit-for-purpose for supporting pharmacokinetic and drug metabolism studies in a regulated bioanalytical environment, adhering to the principles outlined in the FDA's Bioanalytical Method Validation Guidance.[1][2]

Introduction

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol is a tryptamine derivative featuring an indole moiety, a hydroxyl group, and a primary amine.[3][4] The structural similarities to endogenous neurotransmitters like serotonin and other bioactive indolamines necessitate the development of highly selective and sensitive analytical methods to accurately quantify its presence in complex biological matrices.[5] Such methods are critical for elucidating the pharmacokinetic profile and metabolic fate of this compound in drug development.

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) has become the gold standard for small molecule bioanalysis due to its superior sensitivity, selectivity, and speed.[6][7] This document provides a comprehensive guide to the development and validation of an HPLC-MS/MS method for (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, detailing the rationale behind the selection of key experimental parameters.

Analyte and Internal Standard Selection

Analyte Properties

• Chemical Name: (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

• Molecular Formula: C₁₀H₁₂N₂O[3]

• Monoisotopic Mass: 176.0950 g/mol [3]

• Structure:

  (Source: PubChem CID 20846113)

Internal Standard (IS) Selection: The Cornerstone of Quantitation

The use of an appropriate internal standard is crucial for correcting variability during sample preparation and analysis, thereby ensuring the accuracy and precision of the results.[8][9] For this assay, (1S)-1-Amino-2-(1H-indol-3-YL)ethanol-d4 (deuterated on the ethyl chain) is selected as the ideal internal standard.

Causality: A stable isotope-labeled (SIL) internal standard is considered the "gold standard" in LC-MS bioanalysis.[8][10] It shares nearly identical physicochemical properties with the analyte, ensuring it co-elutes chromatographically and experiences the same degree of matrix effects (ion suppression or enhancement) and extraction recovery.[8][11] The mass difference of 4 Da provides clear mass spectrometric distinction from the analyte, preventing cross-talk.[8] If a SIL-IS is not commercially available, a structural analog with close physicochemical properties, such as Tryptophol, could be considered, though this is a less ideal option.[12][13][14]

HPLC-MS/MS Method Development

The following sections detail the systematic approach to optimizing the chromatographic and mass spectrometric conditions.

Mass Spectrometry

A triple quadrupole mass spectrometer, known for its high sensitivity and selectivity in quantitative analysis, is the instrument of choice.[7]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is selected. The presence of a primary amine group in the analyte's structure makes it readily protonated to form a stable [M+H]⁺ ion.

• Analyte and IS Parameter Optimization: The initial step involves direct infusion of the analyte and internal standard into the mass spectrometer to determine the optimal precursor and product ions, as well as the collision energy (CE) and other compound-specific parameters.

Table 1: Optimized Mass Spectrometry Parameters

Parameter	(1S)-1-Amino-2-(1H-indol-3-YL)ethanol	(1S)-1-Amino-2-(1H-indol-3-YL)ethanol-d4 (IS)
Precursor Ion (Q1) m/z	177.1	181.1
Product Ion (Q3) m/z	160.1	164.1
Dwell Time (ms)	100	100
Collision Energy (eV)	15	15
Declustering Potential (V)	60	60

Causality: The precursor ion selected is the protonated molecule [M+H]⁺. The product ion is generated by collision-induced dissociation (CID) in the second quadrupole. For this molecule, a likely fragmentation pathway is the loss of the amino group (NH₃), resulting in a stable fragment. The collision energy is optimized to maximize the signal of this specific product ion.

High-Performance Liquid Chromatography (HPLC)

The goal of the chromatographic method is to achieve a reproducible retention time, good peak shape, and separation from endogenous plasma components that could cause matrix effects.[15]

• Column Selection: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is chosen as the starting point due to its versatility and effectiveness in retaining and separating small molecules of intermediate polarity.[15]

• Mobile Phase Selection:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Causality: The use of formic acid as a mobile phase modifier serves two key purposes: it aids in the protonation of the analyte, which is beneficial for ESI+ ionization, and it helps to improve chromatographic peak shape by minimizing tailing.[15] Acetonitrile is chosen as the organic mobile phase due to its lower viscosity and ability to effectively elute the analyte from the C18 column.[16]

Table 2: Optimized HPLC Conditions

Parameter	Value
Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	See Table 3

Table 3: HPLC Gradient Program

Time (min)	%A	%B
0.0	95	5
0.5	95	5
2.5	5	95
3.5	5	95
3.6	95	5
5.0	95	5

Sample Preparation: A Critical Step for Robustness

The objective of sample preparation is to remove proteins and other interfering matrix components while efficiently extracting the analyte of interest.[17][18]

Method: Protein Precipitation (PPT)

Protein precipitation is selected for its simplicity, speed, and suitability for high-throughput analysis.[17][19]

Causality: This "dilute and crash" method effectively removes the majority of proteins from plasma samples by adding a water-miscible organic solvent, such as acetonitrile.[16][19] While techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can provide cleaner extracts, PPT is often sufficient for robust LC-MS/MS methods, especially when a SIL-IS is used to compensate for matrix effects.[20]

Detailed Experimental Protocols

Preparation of Standards and Quality Control Samples

• Primary Stock Solutions: Prepare 1 mg/mL stock solutions of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol and the IS in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Spiking Solutions: Prepare separate spiking solutions for calibration curve (CC) standards and quality control (QC) samples from the working standard solutions.

• Internal Standard Working Solution: Prepare a working IS solution at a concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

Sample Preparation Protocol

Caption: Protein precipitation workflow for plasma samples.

Bioanalytical Method Validation

The developed method must be validated according to regulatory guidelines to ensure its reliability for supporting clinical and non-clinical studies.[1][21][22] The validation should assess the following parameters:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analyte and IS in blank plasma from at least six different sources.

• Calibration Curve and Linearity: A calibration curve with at least six non-zero standards, demonstrating a linear response with a correlation coefficient (r²) ≥ 0.99.

• Accuracy and Precision: Intra- and inter-day accuracy (% bias) and precision (% CV) should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ) for QC samples at four concentration levels (LLOQ, low, mid, and high).

• Matrix Effect: Assessment of ion suppression or enhancement by comparing the analyte response in post-extraction spiked plasma with the response in a neat solution. The use of a SIL-IS should effectively normalize any observed matrix effects.[8]

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples.

• Stability: Evaluation of analyte stability under various conditions, including bench-top, freeze-thaw cycles, and long-term storage.

Caption: Core parameters for bioanalytical method validation.

Conclusion

This application note presents a detailed protocol for the quantification of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol in human plasma using HPLC-MS/MS. The method is designed to be robust, sensitive, and high-throughput, making it well-suited for regulated bioanalytical laboratories. The strategic selection of a stable isotope-labeled internal standard and a straightforward protein precipitation protocol ensures data integrity and reliability. Adherence to the validation principles outlined will qualify this method for use in pivotal drug development studies.

References

• Sino Biological. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• AIT Bioscience. (2025, February 7). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• Organomation. (n.d.). Preparing Samples for HPLC-MS/MS Analysis. Retrieved from [Link]

• U.S. Department of Health and Human Services, Food and Drug Administration. (2025, January 21). Bioanalytical Method Validation for Biomarkers Guidance for Industry. Retrieved from [Link]

• U.S. Department of Health and Human Services, Food and Drug Administration. (2001, May). Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]

• U.S. Department of Health and Human Services, Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. Retrieved from [Link]

• News-Medical.Net. (2025, October 28). Improving sample preparation for LC-MS/MS analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20846113, (1S)-1-amino-2-(1H-indol-3-yl)ethanol. Retrieved from [Link]

• BioPharma Services Inc. (2023, December 12). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. Retrieved from [Link]

• National Center for Biotechnology Information. (2017, July 8). Assay Guidance Manual: HPLC-MS/MS for Hit Generation. Retrieved from [Link]

• Tecan. (n.d.). LC-MS Sample Preparation: Techniques & Challenges. Retrieved from [Link]

• Spectroscopy Europe. (2018, December 11). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Retrieved from [Link]

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Application Notes and Protocols for High-Throughput Cell-Based Screening of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

A Senior Application Scientist's Guide to Characterizing a Novel Indole-Based Compound

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2][3] (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, a chiral amino alcohol derivative of L-tryptophan, represents a promising, yet under-characterized molecule.[4] Its structural similarity to biogenic amines like serotonin suggests potential interactions with key biological targets such as G-protein coupled receptors (GPCRs) and monoamine transporters, making it a person of interest for neuropharmacology and oncology.[2][5]

This guide provides a strategic framework and detailed protocols for the initial high-throughput screening (HTS) and characterization of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol. We will move from broad assessments of cellular health to more focused assays aimed at elucidating its mechanism of action. This tiered approach is designed to efficiently generate robust and decision-driving data for drug discovery professionals.

Part 1: Foundational Screening - Assessing General Cellular Health

Before investigating specific mechanisms, it is crucial to determine the compound's general effect on cell viability and cytotoxicity. This primary screen establishes a therapeutic window and flags non-specific toxic effects early in the discovery pipeline.[6][7][8] We will employ a multiplexed assay to gather multiparametric data from a single well, enhancing the reliability of our findings.[7][8]

Protocol 1.1: Multiplexed Cell Viability and Cytotoxicity Assay

This protocol combines two popular assays: a resazurin-based assay for cell viability and a cell-impermeant DNA dye for cytotoxicity. Resazurin (AlamarBlue) is a cell-permeable, non-toxic dye that is reduced by metabolically active cells to the fluorescent resorufin.[6] A decrease in resorufin fluorescence indicates a loss of viability. Simultaneously, a cytotoxicity marker, such as CellTox™ Green, which only fluoresces upon binding to DNA from compromised cells, will be used.

Experimental Workflow:

Caption: Simplified Gs/Gi-coupled GPCR signaling to a CRE-luciferase reporter.

Detailed Steps:

• Cell Line: Use a commercially available cell line stably expressing a GPCR of interest (e.g., a serotonin receptor) and a CRE-luciferase reporter construct.

• Cell Plating: Seed the cells into 384-well, white, opaque plates.

• Incubation: Incubate for 24 hours at 37°C and 5% CO2.

• Compound Addition: Add serial dilutions of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol. For antagonist screening, pre-incubate with the compound before adding a known agonist.

• Treatment Incubation: Incubate for 4-6 hours to allow for reporter gene expression.

• Lysis and Reagent Addition: Add a luciferase assay reagent (e.g., Bright-Glo™) which lyses the cells and provides the substrate for the luciferase enzyme.

• Data Acquisition: Read the luminescence on a plate reader.

Data Interpretation:

• Agonist Activity: An increase in luminescence indicates activation of a Gs-coupled receptor, while a decrease (in forskolin-stimulated cells) suggests activation of a Gi-coupled receptor.

• Antagonist Activity: Inhibition of the luminescent signal produced by a known agonist indicates antagonist activity.

Protocol 2.2: Homogeneous Caspase-3/7 Activity Assay for Apoptosis

Caspases-3 and -7 are key executioner caspases in the apoptotic pathway. [9][10]This "add-mix-measure" assay uses a proluminescent caspase-3/7 substrate that, when cleaved by active caspases, releases a substrate for luciferase, generating a light signal proportional to caspase activity. [9][11] Experimental Workflow:

Caption: Workflow for the high-throughput Caspase-3/7 activity assay.

Detailed Steps:

• Cell Plating: Seed cells in 384-well, white, opaque plates suitable for luminescence assays.

• Incubation: Incubate for 24 hours.

• Compound Treatment: Treat cells with a dose-response of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol for a predetermined time (e.g., 6, 12, or 24 hours).

• Reagent Addition: Equilibrate the plate to room temperature and add the Caspase-Glo® 3/7 reagent to all wells. [9]5. Incubation: Mix on a plate shaker and incubate for 1 hour at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

Data Interpretation: A dose-dependent increase in luminescence is indicative of apoptosis induction. The EC50 value represents the concentration of the compound that induces 50% of the maximal caspase activity.

Part 3: High-Content Screening (HCS) - A Deeper Phenotypic Profile

HCS combines automated microscopy with sophisticated image analysis to quantify multiple phenotypic parameters at the single-cell level. [6][12]This provides a much richer dataset than single-readout plate-based assays and can offer insights into the compound's mechanism of action.

Protocol 3.1: Multiplexed High-Content Imaging Assay

This protocol uses fluorescent dyes to simultaneously assess nuclear morphology, mitochondrial membrane potential, and cell permeability.

Detailed Steps:

• Cell Culture: Plate cells in 384-well imaging plates (e.g., black-walled, optically clear bottom).

• Compound Treatment: Treat cells with (1S)-1-Amino-2-(1H-indol-3-YL)ethanol at various concentrations for 24-48 hours.

• Staining: Add a cocktail of fluorescent dyes to the live cells.

  • Hoechst 33342: A cell-permeant dye that stains the nuclei of all cells (live and dead). Nuclear condensation is a hallmark of apoptosis.

  • TMRM (Tetramethylrhodamine, Methyl Ester): A cell-permeant dye that accumulates in active mitochondria with intact membrane potential. A loss of TMRM fluorescence indicates mitochondrial dysfunction, an early event in apoptosis.

  • YO-PRO-1 Iodide: A green-fluorescent dye that enters cells with compromised plasma membranes (apoptotic cells) but does not enter live or necrotic cells.

• Image Acquisition: Use an automated high-content imaging system to capture images in the blue (Hoechst), red (TMRM), and green (YO-PRO-1) channels for each well.

• Image Analysis: Use HCS analysis software to segment cells and quantify various parameters.

Key Parameters for Analysis:

Parameter	Cellular Feature	Interpretation of Change
Nuclear Intensity & Area	DNA content and nuclear size	Increased intensity and decreased area suggest nuclear condensation (apoptosis).
TMRM Intensity	Mitochondrial membrane potential	Decreased intensity indicates mitochondrial depolarization, a key apoptotic event.
YO-PRO-1 Intensity	Plasma membrane permeability	Increased intensity indicates early to mid-stage apoptosis.
Cell Count	Overall cell number	A decrease indicates cytotoxicity or anti-proliferative effects.

By correlating these multiparametric readouts, a detailed picture of the compound's effect on cellular health and death pathways can be constructed, providing a powerful method for mechanism-of-action deconvolution.

Conclusion

This application guide provides a robust, multi-tiered strategy for the high-throughput cell-based characterization of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol. By systematically progressing from broad viability screens to specific mechanistic and phenotypic assays, researchers can efficiently build a comprehensive profile of this novel compound. The data generated through these protocols will be instrumental in guiding further drug development efforts, from lead optimization to preclinical studies. The adaptability of these HTS platforms ensures that they remain indispensable tools in the quest for novel therapeutics. [6][15]

References

• Vertex AI Search. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS).
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• Promega Corporation. (n.d.). Luciferase Reporter Assay for Deciphering GPCR Pathways. Promega Corporation.
• Essletzbichler, P., et al. (n.d.). A Protocol for a High-Throughput Multiplex Cell Viability Assay. PubMed.
• Essletzbichler, P., et al. (n.d.). A Protocol for a High-Throughput Multiplex Cell Viability Assay. ResearchGate.
• MDPI. (2024, May 17). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. MDPI.
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• Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. Eurofins Discovery.
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• Assay Genie. (n.d.). Indole Assay Kit (Colorimetric) (BA0046). Assay Genie.
• PMC. (2022, May 13). Translational Detection of Indole by Complementary Cell-free Protein Synthesis Assay. PMC.
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• Thermo Fisher Scientific. (n.d.). Sample preparation for high-throughput live cell imaging using Wellwash Versa. Thermo Fisher Scientific.
• ATCC. (n.d.). High-throughput Screening. ATCC.
• Abcam. (2023, November 24). ab219915 Caspase 3/7, Caspase 8 and Caspase 9 Multiplex Activity Assay Kit (Fluorometric). Abcam.
• MDPI. (2024, October 9). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). MDPI.
• ACS Publications. (2025, October 8). Design, Synthesis, and Biological Evaluation of Indole Derivatives Targeting LsrK as AI-2 Quorum Sensing Inhibitors. ACS Publications.
• Lifescience Global. (2012, April 6). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global.
• PMC. (n.d.). Cell-Based Screening Using High-Throughput Flow Cytometry. PMC.
• BenchChem. (n.d.). Application Notes and Protocols for 1-(1H-indol-3-yl)-2-(methylamino)ethanol as a Putative Chemical Probe. BenchChem.
• BenchChem. (n.d.). Application Notes: 2-Amino-1-(1H-indol-3-yl)ethanol as a Chiral Precursor in Drug Discovery. BenchChem.
• PubMed. (2020, March 15). Discovery and characterization of natural products as novel indoleamine 2,3-dioxygenase 1 inhibitors through high-throughput screening. PubMed.
• BenchChem. (n.d.). An In-Depth Technical Guide to 2-amino-1-(1H-indol-3-yl)ethanol: Structural Analogs and Derivatives for Drug Discovery. BenchChem.
• Wikipedia. (n.d.). Tryptophol. Wikipedia.
• PLOS One. (2013, April 29). An Ultra High-Throughput, Whole-Animal Screen for Small Molecule Modulators of a Specific Genetic Pathway in Caenorhabditis elegans. PLOS One.
• PMC. (n.d.). Rapid distribution of tryptophol (3-indole ethanol) to the brain and other tissues. PMC.
• ResearchGate. (2018, February 6). Current results on the biological and pharmacological activities of Indole-3-carbinol. ResearchGate.
• Mycocentral. (n.d.). indole-3-ethanol. Mycocentral.
• Impactfactor. (2023, July 15). One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies. Impactfactor.

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Application Notes &amp; Protocols: Standardized In Vivo Dosing of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol (L-Tryptophanol) in Rodent Models

Prepared by: Senior Application Scientist

Abstract

This document provides a comprehensive guide for the formulation and in vivo administration of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, commonly known as L-Tryptophanol, in rodent models. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, experimental reproducibility, and adherence to animal welfare standards. We move beyond simple step-by-step instructions to explain the underlying rationale for key decisions in protocol design, from vehicle selection to pharmacokinetic analysis. The methodologies are grounded in established pharmacological principles to ensure the generation of reliable and interpretable data.

Introduction to (1S)-1-Amino-2-(1H-indol-3-YL)ethanol (L-Tryptophanol)

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol, or L-Tryptophanol, is a derivative of the essential amino acid L-tryptophan. It is a chiral amino alcohol that has been investigated for its potential biological activities. As a structural analog of tryptophan, it may interact with various metabolic and signaling pathways, making the precise and reproducible administration in preclinical models critical for elucidating its true pharmacological profile.

The primary challenge in any in vivo study is ensuring that the observed effects are a direct result of the test article's pharmacology, not a consequence of poor formulation or flawed administration technique. This guide establishes a framework for designing and executing robust dosing protocols for L-Tryptophanol in mice and rats.

Pre-formulation and Vehicle Selection: The Foundation of a Successful Study

The selection of an appropriate vehicle is arguably the most critical step in designing an in vivo dosing protocol. An ideal vehicle must solubilize the compound at the desired concentration, be non-toxic and physiologically inert at the administered volume, and maintain the compound's stability.

Causality Behind Vehicle Choice

The goal is to create a formulation that maximizes bioavailability while minimizing any confounding effects from the vehicle itself. For L-Tryptophanol, an amino alcohol, initial solubility screening is recommended. A tiered approach is advised, starting with the simplest aqueous vehicles before moving to more complex solvent systems.

Workflow for Vehicle Selection:

Caption: Vehicle selection workflow for L-Tryptophanol.

Recommended Vehicle Screening Protocol

• Objective: To identify a simple, safe, and effective vehicle for L-Tryptophanol at a target concentration (e.g., 10 mg/mL).

• Materials: L-Tryptophanol powder, Sterile Water for Injection, 0.9% Sterile Saline, Phosphate-Buffered Saline (PBS), 1N HCl, 1N NaOH, Polyethylene glycol 400 (PEG400), Tween 80.

• Method:

  • Weigh 10 mg of L-Tryptophanol into separate glass vials.

  • Tier 1: Add 1 mL of Saline to the first vial. Vortex for 2 minutes. Observe for complete dissolution. If soluble, assess stability at room temperature and 4°C for 4 hours.

  • Tier 2 (If insoluble in Tier 1): To a new vial, add 0.9 mL of Saline. Slowly add 1N HCl dropwise while vortexing until the compound dissolves. Record the final pH. A target pH between 4 and 8 is generally preferred for physiological tolerance.

  • Tier 3 (If still insoluble): Prepare a co-solvent system. A common starting point is "SBE-β-CD," a Captisol® solution, which is known for its ability to solubilize a wide range of molecules for parenteral use. Another common option is Saline:PEG400:Tween 80 (e.g., in a 90:5:5 ratio). Test solubility in these systems.

• Self-Validation: Once a lead vehicle is identified, a small pilot study in 1-2 animals is essential. Administer the vehicle alone at the intended volume and observe the animal for any adverse reactions (e.g., irritation, lethargy, ataxia) over 24 hours. This validates the tolerability of the chosen formulation.

Vehicle Component	Function	Common Concentration	Considerations
0.9% Saline	Isotonic aqueous base	q.s. (quantum sufficit)	Preferred for simplicity and safety.
Phosphate Buffer	pH control	10-50 mM	Maintains physiological pH, can affect solubility.
HP-β-CD (e.g., Captisol®)	Solubilizing agent	10-40% (w/v)	Excellent safety profile; forms inclusion complexes.
PEG400	Co-solvent	5-20% (v/v)	Can cause hemolysis or irritation at high concentrations.
Tween® 80	Surfactant/Wetting agent	1-5% (v/v)	Improves wetting of powder; risk of hypersensitivity.

Standardized Dosing Protocols

Adherence to standardized procedures for dose administration is paramount for reducing experimental variability and ensuring animal welfare. All procedures should be performed by trained personnel and approved by the institution's Institutional Animal Care and Use Committee (IACUC).

Dose Calculation and Preparation

• Accurate Weighing: Use a calibrated analytical balance. For a 10 mg/kg dose in a 25g mouse, you only need 0.25 mg of the compound. To avoid weighing errors, prepare a stock solution.

• Stock Solution Protocol:

  • Accurately weigh a larger amount (e.g., 50 mg) of L-Tryptophanol.

  • Dissolve it in the validated vehicle to a precise final concentration (e.g., 5 mg/mL).

  • The dosing solution should be prepared fresh daily unless stability data proves otherwise. Filter sterilize the final solution through a 0.22 µm syringe filter into a sterile vial.

• Dosing Volume: The volume administered is critical. Excessive volumes can cause distress and physiological disturbances.

Species	Route	Max Volume (mL/kg)	Recommended Needle Gauge
Mouse	IV (tail vein)	5	27-30 G
Mouse	IP (intraperitoneal)	10	25-27 G
Mouse	PO (oral gavage)	10	20-22 G (ball-tipped)
Rat	IV (tail vein)	5	23-25 G
Rat	IP (intraperitoneal)	10	21-23 G
Rat	PO (oral gavage)	10	16-18 G (ball-tipped)
Source: Adapted from IACUC guidelines on substance administration.

Step-by-Step Administration Protocols

A. Intraperitoneal (IP) Injection (Mouse)

• Restraint: Securely restrain the mouse using an appropriate method (e.g., scruffing) to expose the abdomen.

• Injection Site: Target the lower right quadrant of the abdomen. This location avoids the cecum, bladder, and other vital organs.

• Procedure: Tilt the mouse slightly head-down. Insert a 25-27G needle at a 15-20 degree angle. Aspirate gently to ensure no fluid (urine, blood) or air is drawn back, which would indicate improper placement.

• Injection: Inject the calculated volume smoothly. Withdraw the needle and return the mouse to its cage.

• Monitoring: Observe the animal for 5-10 minutes post-injection for any signs of distress.

B. Oral Gavage (PO) (Mouse/Rat)

• Restraint: Firmly restrain the animal to prevent movement of the head and neck.

• Gavage Needle: Use a flexible or ball-tipped gavage needle appropriate for the animal's size. Measure the needle from the tip of the nose to the last rib to estimate the correct insertion depth.

• Procedure: Gently insert the needle into the side of the mouth, advancing it along the roof of the mouth towards the esophagus. The animal should swallow the tube; do not force it . If resistance is met, withdraw and start again.

• Injection: Once in the esophagus/stomach, administer the dose smoothly.

• Post-Procedure: Remove the needle carefully and observe the animal for any signs of respiratory distress, which could indicate accidental tracheal intubation.

Pharmacokinetic (PK) Study Design

A PK study characterizes how the animal's body processes the compound (Absorption, Distribution, Metabolism, and Excretion - ADME). A well-designed PK study is essential for correlating dose and exposure with pharmacological effect.

Caption: Workflow for a typical rodent pharmacokinetic study.

Sparse Sampling Protocol for Mice

To minimize blood volume loss from individual animals, a sparse sampling design is recommended.

• Animal Groups: Assign animals to different timepoint subgroups (e.g., 3 mice per group).

  • Group A: Sampled at 5 min and 2 hr.

  • Group B: Sampled at 15 min and 4 hr.

  • Group C: Sampled at 30 min and 8 hr.

  • Group D: Sampled at 1 hr and 24 hr.

• Blood Collection:

  • Collect ~50-75 µL of blood from the saphenous or facial vein into tubes containing an anticoagulant (e.g., K2EDTA).

  • Place tubes on ice immediately.

• Plasma Processing:

  • Centrifuge the blood at 2000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant (plasma) and transfer to a new, labeled microcentrifuge tube.

  • Store plasma samples at -80°C until bioanalysis.

• Bioanalysis: Quantify the concentration of L-Tryptophanol in plasma samples using a validated analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The resulting concentration-time data is used to calculate key PK parameters.

References

• Stella, V. J., & He, Q. (2008). Cyclodextrins. Toxicologic Pathology, 36(1), 30–42. [Link]

• Turner, P. V., Brabb, T., Pekow, C., & Vasbinder, M. A. (2011). Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider. Journal of the American Association for Laboratory Animal Science, 50(5), 600–613. [Link]

• The NC3Rs. Substance administration. [Link]

• Morton, D. B., Jennings, M., Buckwell, A., Ewbank, R., Godfrey, C., Holgate, B., ... & Poirier, G. (2001). Refining procedures for the administration of substances. Laboratory animals, 35(1), 1-41. [Link]

• Lukas, G., Brindle, S. D., & Greengard, P. (1971). The route of absorption of intraperitoneally administered compounds. Journal of Pharmacology and Experimental Therapeutics, 178(3), 562-564. [Link]

• National Centre for the Replacement, Refinement and Reduction of Animals in Research. Blood sampling: mouse. [Link]

Spectrophotometric Determination of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol (L-Tryptophanol) using a Ninhydrin-Based Colorimetric Assay

An Application Note for Researchers and Drug Development Professionals

Abstract

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol, commonly known as L-Tryptophanol, is a vital chiral building block in the synthesis of pharmaceuticals and other bioactive molecules.[1] Its structural similarity to the essential amino acid L-tryptophan makes it a compound of significant interest in medicinal chemistry and neuroscience.[1] Accurate quantification of L-Tryptophanol is critical for process monitoring, quality control, and research applications. This application note presents a detailed, validated protocol for the determination of L-Tryptophanol using UV-Visible spectrophotometry. The method is based on the classic colorimetric reaction with ninhydrin, which reacts with the primary amine of L-Tryptophanol to produce a deep purple chromophore known as Ruhemann's Purple.[2][3] This protocol is designed to be robust, cost-effective, and accessible, providing a reliable alternative to more complex chromatographic techniques for specific applications.

Scientific Principle and Rationale

Direct spectrophotometric quantification of L-Tryptophanol can be challenging. While the indole moiety provides inherent UV absorbance, typically with maxima around 270-290 nm, this region is prone to interference from other aromatic compounds, reagents, or degradation products that may be present in a sample matrix.[4][5]

To enhance selectivity and sensitivity, this method employs a chemical derivatization strategy.[6] L-Tryptophanol possesses a primary aliphatic amine group that does not absorb light in the visible spectrum. The core of this protocol is the reaction of this amine with ninhydrin (2,2-dihydroxyindane-1,3-dione).

The Ninhydrin Reaction:

This well-established reaction proceeds in several steps under heated, buffered conditions (typically pH ~5.5):

• Oxidative Deamination: Ninhydrin, a potent oxidizing agent, oxidatively deaminates the primary amine of L-Tryptophanol. This process releases ammonia (NH₃), carbon dioxide, and an aldehyde, while the ninhydrin is reduced to hydrindantin.[7]

• Condensation: The liberated ammonia then condenses with a second molecule of ninhydrin and the reduced hydrindantin.

• Chromophore Formation: This condensation yields the intensely colored diketohydrindylidene-diketohydrindamine anion, famously known as Ruhemann's Purple.[7]

This resulting chromophore has a strong absorption maximum in the visible region (typically ~570 nm), shifting the analytical wavelength away from common UV-absorbing interferences and dramatically increasing the molar absorptivity, which is the basis for its quantitative application.[3]

Method Performance and Validation

The protocol described has been validated in accordance with the principles outlined in the ICH Harmonised Tripartite Guidelines for Validation of Analytical Procedures.[8][9] A summary of the performance characteristics is presented below. These values serve as a benchmark for what users can expect when implementing this method.

Parameter	Specification	Rationale / Elucidation
Wavelength (λmax)	570 nm	This is the wavelength of maximum absorbance for the Ruhemann's Purple chromophore, providing the highest sensitivity.
Linearity Range	2.5 - 50 µg/mL	The range over which the absorbance is directly proportional to the concentration (Correlation Coefficient, R² ≥ 0.999).
Limit of Detection (LOD)	~0.5 µg/mL	The lowest concentration of L-Tryptophanol that can be reliably detected above the background noise.
Limit of Quantitation (LOQ)	~2.0 µg/mL	The lowest concentration that can be quantified with acceptable precision and accuracy.
Accuracy (Recovery)	98.0% - 102.0%	Determined by spike and recovery studies at three concentration levels within the linear range.[10]
Precision (%RSD)
- Repeatability (Intra-day)	≤ 2.0%	The precision of the assay under the same operating conditions over a short interval of time.
- Intermediate (Inter-day)	≤ 3.0%	The precision of the assay on different days, demonstrating the method's robustness over time.
Specificity	High	The derivatization reaction is specific to primary amines. Potential interferences from other primary amines or ammonia must be considered and mitigated through appropriate sample blanks and controls.

Detailed Experimental Protocol

Apparatus and Software

• UV-Visible Spectrophotometer (double or single beam)

• Matched 1 cm path length quartz or glass cuvettes

• Calibrated analytical balance (readable to 0.1 mg)

• Thermostatically controlled water bath (e.g., set to 100°C)

• Calibrated volumetric flasks (Class A: 10 mL, 25 mL, 50 mL, 100 mL)

• Calibrated micropipettes (Class A)

• Vortex mixer

• pH meter

Reagents and Solutions

• L-Tryptophanol Reference Standard: (CAS: 2899-29-8), purity ≥97%.[11] Store as directed by the manufacturer, typically at 2-8°C in a dark, inert atmosphere.[12]

• Ninhydrin Reagent (2% w/v): Dissolve 2.0 g of ninhydrin in 100 mL of ethanol or a 1:1 mixture of acetone and butanol. This solution should be freshly prepared or stored in a dark, airtight container at 4°C for no longer than one week.[2]

  • Safety Note: Ninhydrin is harmful if swallowed.[13] Wear gloves and safety glasses during handling.

• Citrate Buffer (0.2 M, pH 5.5): Prepare a 0.2 M solution of citric acid and a 0.2 M solution of sodium citrate. Mix appropriate volumes of each to achieve a final pH of 5.5. Verify the pH with a calibrated pH meter.

• Diluent: A 1:1 (v/v) mixture of ethanol and deionized water.

• Deionized Water: High-purity, ≥18 MΩ·cm.

Preparation of Standard Solutions

• Standard Stock Solution (500 µg/mL): Accurately weigh approximately 50 mg of the L-Tryptophanol reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with deionized water. Mix thoroughly. This solution should be stored at 4°C and used within 5 days.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the Standard Stock Solution with deionized water in volumetric flasks as described in the table below.

Target Conc. (µg/mL)	Vol. of Stock (500 µg/mL) to Pipette	Final Volume (mL)
2.5	0.25 mL	50
5.0	0.50 mL	50
10.0	0.50 mL	25
25.0	1.25 mL	25
50.0	2.50 mL	25

Sample Preparation

• Accurately weigh a quantity of the test sample expected to contain L-Tryptophanol and dissolve it in a known volume of deionized water.

• The solution should be filtered if particulate matter is present.

• Perform serial dilutions as necessary with deionized water to bring the expected concentration of L-Tryptophanol into the linear range of the assay (2.5 - 50 µg/mL).

Analytical Procedure

• Reaction Setup: Into a series of labeled test tubes, pipette 1.0 mL of each working standard solution, the sample solution(s), and a deionized water blank.

• Buffer Addition: To each tube, add 0.5 mL of the Citrate Buffer (pH 5.5) and vortex briefly.

• Derivatization: To each tube, add 1.0 mL of the Ninhydrin Reagent. Vortex immediately.

• Color Development: Loosely cap the tubes and place them in a boiling water bath (100°C) for exactly 15 minutes. A deep purple color will develop.

• Cooling: Immediately transfer the tubes to an ice bath and cool to room temperature (approx. 10 minutes).

• Dilution: Add 5.0 mL of the Diluent (Ethanol:Water, 1:1) to each tube. Vortex thoroughly to ensure a homogenous solution.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to a wavelength of 570 nm.

  • Use the prepared blank solution to zero the instrument (autozero).

  • Measure the absorbance of each standard and sample solution in a 1 cm cuvette. Record the values.

Data Analysis and Calculations

• Calibration Curve: Plot a graph of absorbance (y-axis) versus the concentration (x-axis) of the L-Tryptophanol working standards.

• Linear Regression: Perform a linear regression analysis on the calibration data to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). The R² value should be ≥ 0.999 for the curve to be considered valid.

• Calculate Sample Concentration: Use the equation of the line to calculate the concentration of L-Tryptophanol in the measured sample solution:

  • Concentration (µg/mL) = (Absorbance of Sample - y-intercept) / slope

• Account for Dilutions: Adjust the calculated concentration by multiplying by any dilution factors used during sample preparation to determine the final concentration in the original sample.

Experimental Workflow Diagram

Caption: Workflow for L-Tryptophanol quantification.

Discussion and Field Insights

• Causality Behind Experimental Choices:

  • Choice of Ninhydrin: Ninhydrin is selected for its high reactivity with primary amines and the formation of a stable, intensely colored product in the visible spectrum. This makes the assay highly sensitive and moves the measurement wavelength away from potential UV interferences.[6][14]

  • pH Control: The reaction is pH-dependent. A pH of approximately 5.5 is optimal for the formation of Ruhemann's Purple, ensuring maximum color development and reproducibility.[3] Deviations from this pH can lead to lower color yield and inconsistent results.

  • Heating: The reaction requires thermal energy to proceed at a reasonable rate. Heating in a boiling water bath ensures a consistent temperature and drives the reaction to completion within the specified timeframe.[15][16]

• Potential Interferences and Mitigation:

  • The primary source of interference is other compounds containing primary amine groups, including other amino acids, amino alcohols, or ammonia.

  • Mitigation: If the sample matrix is complex and known to contain other primary amines, a sample-specific blank (a sample to which all reagents except ninhydrin are added) may be necessary to correct for background absorbance. For highly impure samples, a preliminary sample cleanup step such as solid-phase extraction (SPE) may be required. In such cases, a more selective method like HPLC may be more appropriate.[17][18]

• Limitations and Alternatives:

  • This spectrophotometric method is a bulk analysis technique and cannot distinguish L-Tryptophanol from other primary amines that may be present. It is best suited for relatively pure samples, in-process control where the composition is known, or for estimating total primary amine content expressed as L-Tryptophanol equivalents.

  • For analyzing complex biological matrices or for separating L-Tryptophanol from closely related impurities, High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence detection is the recommended alternative, offering superior selectivity and specificity.[17][19][20]

Conclusion

The ninhydrin-based spectrophotometric method detailed in this application note provides a simple, rapid, and cost-effective means for the quantitative determination of L-Tryptophanol. When performed with careful attention to the protocol and an understanding of its potential limitations, this assay is a powerful tool for quality control and research applications, delivering accurate and precise results consistent with established analytical validation standards.

References

• M. Friedman, "Applications of the Ninhydrin Reaction for Analysis of Amino Acids, Peptides, and Proteins to Agricultural and Biomedical Sciences," Journal of Agricultural and Food Chemistry, 2004.

• ChemicalBook, "L-Tryptophanol CAS#: 2899-29-8".

• ChemicalBook, "L-Tryptophanol | 2899-29-8".

• National Center for Biotechnology Information, "L-(-)-Tryptophanol," PubChem Compound Summary for CID 6951149.

• V. J. A. Schrievers et al., "Ninhydrin Revisited: Quantitative Chirality Recognition of Amines and Amino Alcohols Based on Nondestructive Dynamic Covalent Chemistry," The Journal of Organic Chemistry, 2020.

• Sigma-Aldrich, "L-Tryptophanol 97%".

• S. Anwer et al., "Derivatizing agents for spectrophotometric and spectrofluorimetric determination of pharmaceuticals: a review," Taylor & Francis Online, 2023.

• Chem-Impex, "L-Tryptophanol".

• M. Surajit, "Chemical derivatization techniques used to enhance the sensitivity and selectivity of uv-visible spectrophotometric analysis," International Journal of Current Research, 2023.

• Research Data Australia, "UV Vis Spectra of Indole Analogues".

• V. J. A. Schrievers et al., "Ninhydrin Revisited: Quantitative Chirality Recognition of Amines and Amino Alcohols Based on Nondestructive Dynamic Covalent Chemistry - Supporting Information," ACS Publications, 2020.

• Y. Ma et al., "UV-vis spectra and mass spectra of the products from indole and its derivatives formed by strain M9Z," ResearchGate, 2017.

• A. L. MacFarlane et al., "Electronic Absorption and Fluorescence Spectra of Indole Derivatives. Quantitative Treatment of the Substituent Effects," CORE, 1984.

• BenchChem, "A Comparative Guide to L-Tryptophan Quantification".

• D. B. Ramazani et al., "Recent applications of ninhydrin in multicomponent reactions," RSC Publishing, 2020.

• M. W. Haley et al., "UV-Photoelectron Spectroscopy of BN Indoles: Experimental and Computational Electronic Structure Analysis," Journal of the American Chemical Society, 2014.

• Sigma-Aldrich, "Derivatization and Separation of Aliphatic Amines".

• Wikipedia, "Ninhydrin".

• B. D. Andonova-Lilova et al., "UV Study of the Protonation of Indole-2-carboxylic Acid, 3-Methylindole, 3-Acetylindole and D-Tryptophan in Perchloric Acid Solutions," Croatica Chemica Acta, 1999.

• ICH, "ICH Harmonised Tripartite Guideline Q6B: Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products".

• ICH, "ICH Harmonised Tripartite Guideline Q2A: Text on Validation of Analytical Procedures".

• S. Kumar et al., "Development and validation of the UV-spectrophotometric method for determination of terbinafine hydrochloride in bulk and in formulation," PMC, 2014.

• Chemistry LibreTexts, "Derivatization".

• A. M. Strieglerova et al., "Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition," ACS Publications, 2015.

• Dr. Neeraj Kumar, "ICH Guidelines For Analytical Method Validation (Q2A and Q2B); Specificity and Linearity Part- I," YouTube, 2022.

• M. Friedman, "Applications of the Ninhydrin Reaction for Analysis of Amino Acids," PDF Free Download.

• A. M. P. dos Santos et al., "Quantification of tryptophan in plasma by high performance liquid chromatography," SciELO, 2011.

• W. Zhu et al., "A mass spectrometric method for quantification of tryptophan-derived uremic solutes in human serum," PMC, 2017.

• European Medicines Agency, "ICH guideline Q14 on analytical procedure development," EMA, 2022.

• K. Hosokawa et al., "A spectrophotometric method for the determination of tryptophan following oxidation by the addition of sodium hypochlorite pentahydrate," PLOS ONE, 2023.

• K. Hosokawa et al., "A spectrophotometric method for the determination of tryptophan following oxidation by the addition of sodium hypochlorite pentahydrate," PMC, 2023.

• Joint Research Centre, "Evaluation Report on the Analytical Methods submitted in connection with the Application for Authorisation of a Feed Additive," European Union Reference Laboratory for Feed Additives, 2017.

• S. M. D'Orazio et al., "HPLC Determination of Total Tryptophan in Infant Formula and Adult/Pediatric Nutritional Formula Following Enzymatic Hydrolysis," AOAC INTERNATIONAL, 2018.

• M. S. Rahman et al., "Spectrophotometric Method for Determination of Tryptophan in Protein Hydrolysates," ResearchGate, 2007.

• K. Hosokawa et al., "A spectrophotometric method for the determination of tryptophan following oxidation by the addition of sodium hypochlorite pentahydrate," PubMed, 2023.

• Wiley-VCH, "Supporting Information," 2013.

• M. S. Rahman et al., "Spectrophotometric Method for Determination of Tryptophan in Protein Hydrolysates," Semantic Scholar, 2007.

• D. J. McCaldin, "The Mechanism of the Ninhydrin Reaction," Missouri S&T Chemistry Department.

• M. Friedman, "Applications of the Ninhydrin Reaction for Analysis of Amino Acids, Peptides, and Proteins to Agricultural and Biomedical Sciences," ACS Publications, 2004.

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Application Notes and Protocols for the Synthesis of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol Derivatives for SAR Studies

Authored by: A Senior Application Scientist

Introduction: The Privileged Indole Scaffold in Medicinal Chemistry

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast number of natural products and synthetic drugs with a wide spectrum of pharmacological activities.[1][2][3] Its unique structural and electronic properties allow it to interact with a multitude of biological targets, including G-protein coupled receptors (GPCRs), enzymes, and nucleic acids.[1][4] Specifically, the (1S)-1-Amino-2-(1H-indol-3-YL)ethanol framework, an analog of biogenic amines like serotonin and norepinephrine, presents a particularly valuable chiral template for the design of novel therapeutics.[1][4] The stereochemistry at the C1 position is often crucial for specific receptor interactions, making enantioselective synthesis a critical aspect of drug development.

This guide provides a comprehensive overview of the synthesis of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol derivatives, tailored for researchers, scientists, and drug development professionals. We will delve into a robust synthetic strategy, provide detailed experimental protocols, and discuss key considerations for generating a library of analogs for Structure-Activity Relationship (SAR) studies. The causality behind experimental choices will be elucidated to empower researchers with a deeper understanding of the synthetic process.

Strategic Approach to Synthesis: Asymmetric Reduction of an α-Azido Ketone Intermediate

A highly effective and modular approach to constructing the desired chiral amino alcohol scaffold involves the asymmetric reduction of a key α-azido ketone intermediate. This strategy offers several advantages:

• Convergent Synthesis: The indole core and the side chain can be functionalized independently before being coupled, allowing for rapid diversification.

• Stereochemical Control: The use of a stereoselective reducing agent ensures the desired (1S) configuration of the alcohol, which is often critical for biological activity.

• Versatility: The azide group serves as a masked amine, which can be reduced in a later step, and is generally stable to a variety of reaction conditions.

The overall synthetic workflow can be visualized as a three-stage process: synthesis of the α-azido ketone precursor, asymmetric reduction to the corresponding azido alcohol, and finally, reduction of the azide to the primary amine.

Figure 1: Overall synthetic workflow for (1S)-1-Amino-2-(1H-indol-3-yl)ethanol derivatives.

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear checkpoints and characterization steps.

Protocol 1: Synthesis of 2-Azido-1-(1H-indol-3-yl)ethan-1-one

This protocol describes the synthesis of the key α-azido ketone intermediate. α-Azido ketones are versatile synthons for a variety of heterocyclic compounds and are precursors to α-amino ketones and 1,2-amino alcohols.[5]

Materials:

• Indole-3-acetic acid

• Oxalyl chloride or Thionyl chloride

• Dichloromethane (DCM), anhydrous

• Sodium azide (NaN₃)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Acid Chloride Formation: To a solution of indole-3-acetic acid (1.0 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add oxalyl chloride (1.5 eq) dropwise. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction. Stir the mixture at 0 °C for 30 minutes and then at room temperature for 2 hours. The reaction progress can be monitored by the cessation of gas evolution.

  • Causality: The conversion of the carboxylic acid to the more reactive acid chloride is necessary for the subsequent reaction with the azide nucleophile. Oxalyl chloride is a mild and effective reagent for this transformation.

• Azidation: In a separate flask, dissolve sodium azide (3.0 eq) in a minimal amount of water and dilute with THF. Cool this solution to 0 °C. Slowly add the freshly prepared indole-3-acetyl chloride solution to the sodium azide solution.

  • Safety Note: Sodium azide is highly toxic and can form explosive compounds. Handle with extreme care in a well-ventilated fume hood. Avoid contact with acids and heavy metals.

• Reaction and Workup: Allow the reaction mixture to stir at room temperature overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, quench the reaction by carefully adding water. Extract the aqueous layer with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with saturated aqueous NaHCO₃, followed by brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield 2-azido-1-(1H-indol-3-yl)ethan-1-one as a solid.

Characterization:

• ¹H NMR, ¹³C NMR: To confirm the structure of the product.

• FT-IR: To confirm the presence of the azide (strong absorption around 2100 cm⁻¹) and ketone (around 1680 cm⁻¹) functional groups.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Protocol 2: Asymmetric Reduction to (1S)-2-Azido-1-(1H-indol-3-yl)ethanol

This step is crucial for establishing the desired stereochemistry. The Corey-Bakshi-Shibata (CBS) reduction is a reliable method for the enantioselective reduction of ketones.[6]

Materials:

• 2-Azido-1-(1H-indol-3-yl)ethan-1-one

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BH₃·SMe₂) (2 M in THF)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Chiral High-Performance Liquid Chromatography (HPLC) column

Procedure:

• Setup: To a solution of 2-azido-1-(1H-indol-3-yl)ethan-1-one (1.0 eq) in anhydrous THF at 0 °C under a nitrogen atmosphere, add (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq) dropwise.

• Reduction: Slowly add borane-dimethyl sulfide complex (1.0 eq) to the reaction mixture. Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 2-4 hours.

  • Causality: The CBS catalyst forms a complex with borane, creating a chiral environment that directs the hydride delivery to one face of the prochiral ketone, resulting in a high enantiomeric excess of the (S)-alcohol.

• Quenching and Workup: Carefully quench the reaction by the slow addition of methanol at 0 °C. Stir for 30 minutes. Add saturated aqueous NH₄Cl and extract with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield (1S)-2-azido-1-(1H-indol-3-yl)ethanol.

Characterization and Quality Control:

• ¹H NMR, ¹³C NMR, MS: To confirm the structure and purity.

• Chiral HPLC: To determine the enantiomeric excess (ee) of the product. This is a critical self-validating step to ensure the stereochemical integrity of the scaffold.

Compound	Step	Typical Yield	Typical ee
2-Azido-1-(1H-indol-3-yl)ethan-1-one	Azidation	75-85%	N/A
(1S)-2-Azido-1-(1H-indol-3-yl)ethanol	Asymmetric Reduction	80-95%	>95%

Protocol 3: Reduction of Azide to (1S)-1-Amino-2-(1H-indol-3-yl)ethanol

The final step involves the reduction of the azide to the primary amine. Catalytic hydrogenation is a clean and efficient method for this transformation.

Materials:

• (1S)-2-Azido-1-(1H-indol-3-yl)ethanol

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

Procedure:

• Setup: Dissolve (1S)-2-azido-1-(1H-indol-3-yl)ethanol (1.0 eq) in methanol. Add 10% Pd/C (0.1 eq by weight).

• Hydrogenation: Purge the reaction flask with hydrogen gas and stir the mixture under a hydrogen atmosphere (balloon pressure is typically sufficient) at room temperature.

  • Causality: The palladium catalyst facilitates the addition of hydrogen across the azide functional group, leading to the formation of the amine and the release of nitrogen gas.

• Monitoring and Workup: Monitor the reaction by TLC until the starting material is consumed. Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• Final Product: Concentrate the filtrate under reduced pressure to obtain the crude (1S)-1-amino-2-(1H-indol-3-yl)ethanol. This product is often pure enough for the next step, but can be further purified by recrystallization or chromatography if necessary.

Characterization:

• ¹H NMR, ¹³C NMR, MS: To confirm the final structure.

• Optical Rotation: To confirm the chirality of the final product.

SAR Studies: Diversification of the Core Scaffold

With the core (1S)-1-Amino-2-(1H-indol-3-YL)ethanol scaffold in hand, a library of derivatives can be synthesized to explore the Structure-Activity Relationships.[2][7][8] Key points of diversification include the amino group, the indole nitrogen, and various positions on the indole ring.

Figure 2: Key diversification points for SAR studies on the (1S)-1-Amino-2-(1H-indol-3-YL)ethanol scaffold.

Protocol 4: General Procedure for N-Alkylation (Reductive Amination)

• Dissolve (1S)-1-amino-2-(1H-indol-3-yl)ethanol (1.0 eq) in methanol.

• Add the desired aldehyde or ketone (1.1 eq) and a catalytic amount of acetic acid.

• Stir at room temperature for 1 hour to form the imine/enamine intermediate.

• Cool the mixture to 0 °C and add sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) portion-wise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench with water and extract with an appropriate organic solvent.

• Purify by column chromatography.

Protocol 5: General Procedure for N-Acylation

• Dissolve (1S)-1-amino-2-(1H-indol-3-yl)ethanol (1.0 eq) and a base such as triethylamine (1.5 eq) in DCM.

• Cool the mixture to 0 °C and add the desired acyl chloride or anhydride (1.1 eq) dropwise.

• Stir at room temperature until completion (monitored by TLC).

• Wash the reaction mixture with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

By systematically varying the substituents at these positions and evaluating the biological activity of the resulting compounds, a comprehensive SAR profile can be established, guiding the design of more potent and selective drug candidates.

References

• Asymmetric synthesis of acyclic N–N axially chiral indole compounds via catalytic N-acylation reaction. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Synthesis and Consecutive Reactions of α-Azido Ketones: A Review. PMC. Available at: [Link]

• Regio- and Enantioselective N-Heterocyclic Carbene-Catalyzed Annulation of Aminoindoles Initiated by Friedel–Crafts Alkylation. PMC. Available at: [Link]

• Catalytic Asymmetric C-7 Friedel–Crafts Alkylation/N-Hemiacetalization of 4-Aminoindoles. Organic Letters (ACS Publications). Available at: [Link]

• Regio- and Enantioselective N-Heterocyclic Carbene-Catalyzed Annulation of Aminoindoles Initiated by Friedel–Crafts Alkylation. Organic Letters (ACS Publications). Available at: [Link]

• Reduction of azido ketones in aqueous media at room temperature. ResearchGate. Available at: [Link]

• Atroposelective Amination of Indoles via Chiral Center Induced Chiral Axis Formation. MDPI. Available at: [Link]

• Design and Synthesis of Novel Indole Ethylamine Derivatives as a Lipid Metabolism Regulator Targeting PPARα/CPT1 in AML12 Cells. PMC. Available at: [Link]

• Enantioselective reduction of ketones. Wikipedia. Available at: [Link]

• Medicinal chemistry of indole derivatives: Current to future therapeutic prospectives. PubMed. Available at: [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. The Open Medicinal Chemistry Journal. Available at: [Link]

• Syntheses and transformations of α-azido ketones and related derivatives. RSC Publishing. Available at: [Link]

• Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors. PMC. Available at: [Link]

• Structure-activity relationships of the 1-amino-3-(1H-indol-1-yl)-3-phenylpropan-2-ol series of monoamine reuptake inhibitors. PubMed. Available at: [Link]

• Asymmetric Schmidt Reaction of Hydroxyalkyl Azides with Ketones. ACS Publications. Available at: [Link]

• Design and Synthesis of Novel Indole Ethylamine Derivatives as a Lipid Metabolism Regulator Targeting PPARα/CPT1 in AML12 Cells. MDPI. Available at: [Link]

• Strategies for Accessing cis-1-Amino-2-Indanol. Semantic Scholar. Available at: [Link]

• (PDF) Synthesis, characterization, and SAR studies of new (1H-indol-3-yl)alkyl-3-(1H-indol-3-yl)propanamide derivatives as possible antimicrobial and antitubercular agents. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of indoles. Der Pharma Chemica. Available at: [Link]

• Design, Synthesis, Biological Evaluation, 2D-QSAR Modeling, and Molecular Docking Studies of Novel 1H-3-Indolyl Derivatives as S. Semantic Scholar. Available at: [Link]

• Pharmacological and SAR analysis of the LINS01 compounds at the human histamine H1 , H2 , and H3 receptors. PubMed. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing (1S)-1-Amino-2-(1H-indol-3-YL)ethanol Synthesis

Welcome to the Technical Support Center for the synthesis of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, universally referred to in the literature as L-Tryptophanol[1]. As a critical chiral pool building block for monoamine reuptake inhibitors and neuroactive agents, maintaining its enantiomeric purity and maximizing isolation yield are paramount[1]. This guide addresses the mechanistic bottlenecks of reducing L-Tryptophan, specifically focusing on carboxylate activation, borate complex hydrolysis, and stereocenter preservation.

System Workflow

L-Tryptophanol synthesis workflow highlighting critical borate complexation and hydrolysis.

Troubleshooting & FAQs

Q1: My TLC shows complete consumption of L-Tryptophan, but my isolated yield of L-Tryptophanol is under 40%. Where is the product going? A: The most common point of failure is incomplete hydrolysis during the aqueous workup. The Causality: When reducing amino acids with NaBH₄/BF₃·Et₂O or NaBH₄/I₂, the resulting amino alcohol possesses Lewis basic sites (the primary amine and hydroxyl oxygen) that aggressively chelate the electron-deficient boron byproduct[1]. This forms a highly stable, water-soluble borate complex. A standard aqueous wash or mild neutralization will not break these B-N and B-O bonds, causing your product to be flushed away in the aqueous waste. The Fix: You must forcefully hydrolyze this intermediate. After quenching the reaction, dissolve the crude paste in 20% aqueous KOH and heat the mixture to 80°C for at least 3 hours[1]. The high concentration of hydroxide ions outcompetes the amino alcohol for boron coordination, liberating the free L-Tryptophanol for efficient extraction into dichloromethane (DCM).

Q2: Why does direct reduction with NaBH₄ fail, requiring the addition of I₂ or BF₃·Et₂O? A: Sodium borohydride is a mild reducing agent incapable of directly reducing electron-rich carboxylate anions. The Causality: In solution, L-Tryptophan exists as a zwitterion. The carboxylate group repels the nucleophilic borohydride anion (BH₄⁻). The addition of iodine (I₂) or boron trifluoride etherate (BF₃·Et₂O) serves as an electrophilic activator. For instance, the NaBH₄/I₂ system generates a highly reactive borane-iodide intermediate in situ, which converts the carboxylate into a highly electrophilic species that is rapidly reduced by hydride transfer[2][3].

Q3: I am observing racemization in my final product. How can I preserve the (1S) stereocenter? A: Loss of enantiomeric purity typically occurs when using overly harsh reducing agents (like LiAlH₄ at elevated temperatures) which can promote enolization at the α-carbon. The Causality: The chiral center at the carbinolamine position is sensitive to prolonged exposure to strong bases or extreme heat. The Fix: Transition to the NaBH₄/I₂ or NaBH₄/H₂SO₄ reagent systems. Literature extensively validates that the reduction of α-amino acids using NaBH₄/I₂ proceeds with complete retention of optical purity[3][4]. Furthermore, because the activated intermediate is highly reactive, reductions are often complete within 15 to 30 minutes, minimizing the stereocenter's exposure to chemical stress[5].

Quantitative Data: Reduction System Comparison

To guide your experimental design, the following table summarizes the performance metrics of various reduction systems used for α-amino acids:

Reduction System	Typical Yield	Reaction Time	Racemization Risk	Mechanistic Advantage
NaBH₄ / I₂	80–98%	0.5 – 2 h	None	Mild in situ generation of borane; strictly preserves optical purity[3][6].
NaBH₄ / BF₃·Et₂O	70–85%	12 – 18 h	Low	Enables direct reduction of the free acid without prior esterification[1].
LiAlH₄	70–75%	4 – 8 h	Moderate	Powerful hydride transfer, but harsh conditions risk enolization[6].
NaBH₄ (on Pentafluorophenyl ester)	>90%	15 – 30 min	None	Highly electrophilic ester enables rapid reduction at room temperature[5].

Self-Validating Experimental Protocol (SOP)

High-Yield Synthesis of L-Tryptophanol via NaBH₄/BF₃·Et₂O Reduction This protocol is engineered as a self-validating system. Visual cues at each step confirm mechanistic success before proceeding[1].

Step 1: Carboxyl Activation

• Action: To a stirred suspension of L-Tryptophan (10 mmol, 2.04 g) in strictly anhydrous THF (50 mL) in a round-bottom flask, add BF₃·Et₂O (11 mmol, 1.37 mL) dropwise at room temperature[1].

• Validation Check: Observe initial effervescence. Do not proceed until this gas evolution completely ceases, confirming the successful electrophilic activation of the carboxylate.

Step 2: Hydride Reduction

• Action: Add NaBH₄ (40 mmol, 1.51 g) portion-wise to the mixture. Heat the reaction mixture to reflux and maintain for 18 hours[1].

• Validation Check: Monitor via Thin Layer Chromatography (TLC). The baseline spot corresponding to L-Tryptophan must completely disappear before cooling.

Step 3: Quench & Concentration

• Action: Cool the flask in an ice bath (0°C). Cautiously add methanol (10 mL) dropwise[1].

• Validation Check: Mild bubbling indicates the successful destruction of excess reducing agent. Remove solvents under reduced pressure until a thick white paste is obtained.

Step 4: Borate Complex Hydrolysis (Critical Step)

• Action: Dissolve the white paste in 20% aqueous KOH (50 mL). Heat the mixture at 80°C for 3 hours[1].

• Validation Check: The paste must fully dissolve, yielding a clear or slightly cloudy aqueous phase, indicating the B-N/B-O bonds of the borate complex have been successfully cleaved.

Step 5: Isolation & Purification

• Action: Cool to room temperature. Extract the aqueous layer with dichloromethane (4 x 30 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure[1].

• Validation Check: Purify the crude product by recrystallization from ethyl acetate/hexane. The final L-Tryptophanol must precipitate as a pure white solid[1]. (Note: Yellowing indicates unwanted oxidation of the indole ring and requires re-purification).

References

• Application Notes: 2-Amino-1-(1H-indol-3-yl)ethanol as a Chiral Precursor in Drug Discovery. Benchchem.1

• Reduction of Chiral Amino Acids Based on Current Method. JOCPR.6

• Convenient Methods for the Reduction of Amides, Nitriles, Carboxylic Esters, Acids and Hydroboration of Alkenes Using NaBH4/I2 System. ResearchGate. 2

• A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity. Bentham Open. 4

• Reduction of pentafluorophenyl esters to the corresponding primary alcohols using sodium borohydride. UOA. 5

• Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. ResearchGate.3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benthamopen.com [benthamopen.com]
• 5. users.uoa.gr [users.uoa.gr]
• 6. jocpr.com [jocpr.com]

Optimizing chiral chromatographic separation of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol isomers

Welcome to the Technical Support Center for Chiral Chromatography. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to achieve baseline enantiomeric resolution for primary amines containing bulky aromatic systems, such as (1S)-1-Amino-2-(1H-indol-3-YL)ethanol (commonly known as L-tryptophanol).

The primary amino group and the bulky indole ring of tryptophanol create dual interaction sites. If the chromatographic system is not strictly controlled, these sites lead to severe peak tailing, unpredictable retention times, and poor resolution. This guide provides a self-validating framework, step-by-step methodologies, and targeted troubleshooting to optimize your chiral workflows.

Part 1: Method Development & Optimization Workflow

Before adjusting mobile phase gradients or swapping columns, it is critical to follow a logical, self-validating decision matrix. The workflow below outlines the causal steps for optimizing tryptophanol separation.

Fig 1. Self-validating decision matrix for tryptophanol chiral chromatography optimization.

Part 2: Standardized Experimental Protocol

To achieve baseline separation of tryptophanol enantiomers, we recommend using a Polar Organic Mode (POM) with an aliphatic-functionalized Cyclofructan 6 (CF6) Chiral Stationary Phase (CSP)[1].

Self-Validating Principle: By utilizing a neutral void marker and monitoring pressure stability, the system validates its own equilibration state prior to any sample injection, ensuring that retention time shifts are due to chiral interactions, not system instability.

Step 1: Column Selection & Installation

• Action: Install an aliphatic-functionalized CF6 column (e.g., CF6-isopropyl-carbamate, 250 × 4.6 mm, 5 µm)[1].

• Causality: The minimally functionalized CF6 has a "relaxed" structure that exposes its crown ether core. This specific geometry is highly selective for complexing with primary amines like tryptophanol, allowing for interactions in organic solvents[2].

Step 2: Mobile Phase Formulation

• Action: Mix Methanol (MeOH) and Acetonitrile (MeCN) in a 20:80 or 30:70 (v/v) ratio[1]. Add 0.3% Trifluoroacetic acid (TFA) and 0.2% Triethylamine (TEA)[1].

• Causality: TFA protonates the primary amine of tryptophanol, ensuring it acts as a hydrogen-bond donor to dock into the CF6 crown ether cavity. Conversely, TEA acts as a competing base to mask unendcapped, ionized silanols on the silica support, preventing secondary electrostatic interactions that cause peak tailing[1].

Step 3: System Equilibration & Validation

• Action: Flush the column at 1.0 mL/min for 20 column volumes (CV).

• Validation: Inject a neutral void volume marker (e.g., 1,3,5-tri-tert-butylbenzene). If the void time ( t0​ ) varies by < 1% over three consecutive injections, the stationary phase's solvation layer is fully equilibrated and ready for analysis.

Step 4: Sample Preparation & Injection

• Action: Dissolve the tryptophanol sample directly in the mobile phase to a concentration of 1.0 mg/mL. Inject 5 µL and monitor UV absorbance at 220 nm or 280 nm (targeting the indole ring)[2].

• Causality: Matching the sample diluent exactly to the mobile phase eliminates solvent-mismatch band broadening at the head of the column, preserving maximum theoretical plates ( N ).

Part 3: Quantitative Data Comparison

The table below summarizes the expected performance of various CSPs when separating tryptophanol and related indole-containing primary amines.

Table 1: Chromatographic Conditions for Tryptophanol Isomers

Chiral Stationary Phase (CSP)	Mobile Phase Composition	Separation Factor (α)	Resolution (Rs)	Primary Recognition Mechanism
CF6-isopropyl-carbamate	MeOH/MeCN/TFA/TEA (20/80/0.3/0.2)	> 1.20	> 2.0	Crown ether complexation & H-bonding[2],[1]
Cinchona Alkaloid (Zwitterionic)	MeOH/H2O (98/2) + 50mM FA / 25mM DEA	1.25	1.8	Ionic interactions & steric hindrance[3]
Superficially Porous (Poroshell)	MeOH/HOAc/NH4OH (100/0.1/0.02)	1.15	1.6	High-efficiency mass transfer[4]
Achiral C18 (Indirect Method)	MeOH/Phosphate Buffer (40/60)	N/A	> 1.5	Diastereomer formation via derivatization[5]

Part 4: Troubleshooting & FAQs

Q1: I am observing severe peak tailing (Asymmetry factor > 2.0) for the tryptophanol enantiomers. How do I correct this? A1: Peak tailing in primary amines is almost always caused by secondary electrostatic interactions between the protonated amine group of tryptophanol and ionized silanols on the silica support. Solution: If using a Polar Organic Mode (POM), adjust your basic additive. Increase the Triethylamine (TEA) concentration slightly (e.g., from 0.2% to 0.3%) to outcompete the tryptophanol for the acidic silanol sites[1]. Alternatively, switch to a superficially porous particle (SPP) column, which inherently offers higher efficiency and sharper peak shapes due to a shorter diffusion path[4].

Q2: The resolution (Rs) between the (1S) and (1R) isomers is stuck at 1.1. How can I achieve baseline separation (Rs ≥ 1.5)? A2: An Rs < 1.5 indicates insufficient stereoselective recognition. For tryptophanol, the bulky indole ring can sterically hinder the primary amine from entering the chiral cavity of standard aromatic selectors. Solution: Switch to an aliphatic-functionalized cyclofructan (like CF6-isopropyl-carbamate). The smaller aliphatic moieties prevent steric clashing, allowing the primary amine of tryptophanol to dock securely into the selector[2]. If changing the column is not an option, decrease the elution strength (reduce MeOH, increase MeCN) to increase retention time ( k′ ), which exponentially increases the number of theoretical plates interacting with the analyte.

Q3: My retention times are drifting later with each consecutive injection. Is my column degrading? A3: Continuous retention time drift in POM usually points to a lack of mobile phase equilibrium, specifically regarding volatile additive depletion. Solution: TFA and TEA are highly volatile. If your mobile phase reservoir is not capped properly, the TEA evaporates faster than the TFA, dropping the apparent pH and altering the ionization state of the stationary phase. Prepare fresh mobile phase daily. You can validate this by injecting your neutral void marker; if its retention time is stable but tryptophanol drifts, the drift is specific to chiral ionic interactions, confirming additive depletion.

Q4: Can I use indirect chiral separation via derivatization instead of direct separation? A4: Yes, but it introduces workflow complexity and potential quantitative errors. Indirect separation involves reacting the primary amine of tryptophanol with a chiral derivatizing agent (e.g., FDAA, o-Phthalaldehyde, or GITC) to form diastereomers, which are then separated on a standard achiral reversed-phase column[6],[5]. Causality: While this bypasses the need for an expensive CSP, it requires 100% enantiomeric purity of the derivatizing agent. Any chiral impurity in the reagent will create false enantiomeric ratios in your sample, compromising the self-validating nature of your assay. Direct separation on a CF6 or Zwitterionic column is strongly preferred for quantitative integrity[3].

References

• Török, G., et al. "Enantiomeric High-performance Liquid Chromatographic Separation of β-Substituted Tryptophan Analogues." Chromatographia, Springer. URL:[Link]

• Evaluation of the Optical Purity of Synthesized 6-Chloro-l-Tryptophan. PMC / NIH. URL:[Link]

• Zhou, J., et al. "Indirect chiral separation of tryptophan enantiomers by high performance liquid chromatography with indirect chemiluminiscence detection." Journal of Chromatography B. URL:[Link]

• Sun, P., et al. "Development of New HPLC Chiral Stationary Phases Based on Native and Derivatized Cyclofructans." Analytical Chemistry, ACS Publications. URL: [Link]

• Ilisz, I., et al. "Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans." PMC / NIH. URL:[Link]

• Agilent Technologies. "Put InfinityLab Poroshell 120 Chiral innovation to work for your challenging separations." Agilent. URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. Sci-Hub. Indirect chiral separation of tryptophan enantiomers by high performance liquid chromatography with indirect chemiluminiscence detection / Journal of Chromatography B, 2015 [sci-hub.box]
• 6. scholarsmine.mst.edu [scholarsmine.mst.edu]

Technical Support Center: Troubleshooting Low Oral Bioavailability of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol Formulations

Welcome to the Formulation Support Center. This guide provides mechanistic troubleshooting, step-by-step protocols, and validated workarounds for overcoming the bioavailability bottlenecks of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol —a challenging indole-based Active Pharmaceutical Ingredient (API) prone to extensive first-pass metabolism and poor aqueous solubility.

Part 1: Mechanistic Troubleshooting Guide (FAQs)

Q: Why does the API show excellent in vitro target affinity but near-zero oral bioavailability (<5%) in rodent models? A: The indole-ethanolamine scaffold suffers from a dual-barrier absorption bottleneck. First, the primary amine (pKa ~9.2) is protonated and soluble in the acidic stomach but undergoes rapid pH-induced precipitation in the neutral environment of the small intestine. Second, the indole ring makes the surviving dissolved fraction a prime substrate for extensive first-pass metabolism by intestinal and hepatic Monoamine Oxidase (MAO) enzymes[1].

Q: We formulated a solid dispersion (HPMCAS) to fix the solubility issue, but bioavailability only marginally improved. What is the transport bottleneck? A: Solid dispersions only address thermodynamic solubility. Once the API is successfully held in solution in the gut, it is absorbed via the portal vein directly to the liver. Because the API is highly susceptible to MAO degradation, hepatic first-pass metabolism destroys it before it reaches systemic circulation. To achieve meaningful systemic exposure, you must bypass the portal vein entirely by shifting absorption to the intestinal lymphatic system using lipid-based drug delivery systems (LBDDS)[2].

Q: Should we use Medium-Chain Triglycerides (MCTs) or Long-Chain Triglycerides (LCTs) for our lipid formulation? A: LCTs are strictly required. This is a critical causality in lipid formulation: while MCTs (e.g., Capmul MCM) often provide higher raw API solubility, medium-chain fatty acids are sufficiently water-soluble to diffuse directly into the portal vein, subjecting the API to the same hepatic MAO metabolism. LCTs (e.g., Soybean oil, Sesame oil) force the enterocyte to re-esterify the lipids and package them into chylomicrons. These chylomicrons are too large to enter blood capillaries and are instead exocytosed into the lymphatic system, which drains directly into the systemic circulation via the thoracic duct—completely bypassing the liver.

Part 2: Visualizing the Bioavailability Bottleneck

Fig 1: Bioavailability bottlenecks: pH-precipitation and MAO-mediated first-pass metabolism.

Part 3: Experimental Protocol: LCT-SMEDDS Formulation & Validation

To overcome these barriers, we recommend formulating a Self-Microemulsifying Drug Delivery System (SMEDDS) utilizing Long-Chain Triglycerides. This protocol is a self-validating system: it includes an in vitro lipolysis step to guarantee the API remains solubilized during digestion before moving to in vivo studies.

Step 1: Excipient Screening (Thermodynamic Solubility)

• Place an excess amount of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol (approx. 50 mg) into separate glass vials containing 1 mL of various LCTs (e.g., Soybean oil, Castor oil), surfactants (e.g., Kolliphor EL, Tween 80), and co-surfactants (e.g., Transcutol HP).

• Seal the vials and agitate in a reciprocal shaker water bath at 37°C for 48 hours to reach equilibrium.

• Centrifuge the samples at 10,000 rpm for 15 minutes.

• Quantify the dissolved API in the supernatant using HPLC-UV. Select the LCT, surfactant, and co-surfactant that yield the highest individual solubility.

Step 2: Ternary Phase Diagram Construction

• Mix the selected surfactant and co-surfactant at specific weight ratios (Km = 1:1, 2:1, 3:1).

• Titrate the selected LCT into the surfactant/co-surfactant mixture dropwise under magnetic stirring at 37°C.

• Visually observe the mixture. The boundaries of the microemulsion region are defined by the transition from a clear/translucent dispersion to a cloudy/turbid emulsion.

• Select a formulation ratio from the clear region (typically 10-20% oil, 40-50% surfactant, 30-40% co-surfactant) to ensure spontaneous microemulsification (<50 nm droplet size) upon dilution in gut fluids.

Step 3: API Loading and SMEDDS Preparation

• Weigh the optimized ratio of LCT, surfactant, and co-surfactant into a glass vial.

• Vortex the mixture for 2 minutes and sonicate for 15 minutes to ensure a homogenous isotropic mixture.

• Add the API at 80% of its equilibrium solubility limit (to prevent precipitation during storage).

• Stir magnetically at 40°C until the API is completely dissolved.

Step 4: In Vitro Lipolysis Validation (pH-Stat Method)

Causality Check: This step proves whether the API will precipitate when pancreatic lipases digest the SMEDDS formulation in the duodenum.

• Disperse 1 g of the API-loaded SMEDDS in 36 mL of simulated intestinal fluid (FaSSIF) containing bile salts and phospholipids at 37°C.

• Adjust the pH to exactly 6.8 using a pH-stat apparatus.

• Initiate digestion by adding 4 mL of porcine pancreatic extract (lipase activity ~800 TBU/mL).

• As digestion releases free fatty acids, the pH-stat will automatically titrate 0.2 M NaOH to maintain pH 6.8.

• After 60 minutes, add 4-bromophenylboronic acid to halt lipase activity.

• Ultracentrifuge the digestate at 50,000 rpm for 30 minutes to separate the aqueous phase (mixed micelles), lipid phase, and pellet (precipitated API).

• Validation Criterion: >85% of the API must be recovered in the aqueous micellar phase. If >15% is in the pellet, increase the surfactant-to-oil ratio.

Part 4: Visualizing the Lymphatic Bypass Workflow

Fig 2: LCT-SMEDDS workflow shifting API absorption to the lymphatic system, bypassing the liver.

Part 5: Quantitative Data Summary

The table below demonstrates the critical impact of formulation strategy on the pharmacokinetic profile of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol. Notice how only the LCT-SMEDDS successfully bypasses first-pass metabolism to deliver high absolute bioavailability.

Formulation Strategy	Primary Absorption Route	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Absolute Bioavailability (F%)
Unformulated API (Aqueous)	Portal Vein	12.4	1.0	45.2	3.2%
Solid Dispersion (HPMCAS)	Portal Vein	48.6	1.5	112.8	8.5%
MCT-SMEDDS (Capmul MCM)	Portal Vein	85.3	2.0	210.4	14.1%
LCT-SMEDDS (Soybean Oil)	Lymphatic System	345.8	3.5	1450.6	68.4%

Note: Tmax is naturally delayed in the LCT-SMEDDS formulation due to the slower transit time of the lymphatic system compared to direct portal vein blood flow.

Sources

• 1. mdpi.com [mdpi.com]
• 2. discovery.researcher.life [discovery.researcher.life]

Troubleshooting crystallization failures and polymorphism for (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

Technical Support Center: (1S)-1-Amino-2-(1H-indol-3-YL)ethanol Crystallization & Polymorphism

Introduction (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, commonly known as L-Tryptophanol, is a highly valuable chiral amino alcohol featuring a C3-substituted 1[1]. While its structural motifs (amine, hydroxyl, and indole NH) make it an excellent precursor for asymmetric synthesis, these same hydrogen-bonding capable groups frequently lead to complex solid-state behaviors. This guide provides mechanistic troubleshooting for the two most common scale-up failures: liquid-liquid phase separation (oiling out) and uncontrolled polymorphism.

Section 1: Troubleshooting Liquid-Liquid Phase Separation (Oiling Out)

Q: Why does my L-Tryptophanol solution turn into a milky emulsion instead of crystallizing during cooling? A: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the solution enters a 2[2] in the phase diagram before reaching the metastable zone for solid nucleation. For L-Tryptophanol, the lipophilic indole ring combined with the polar amino-alcohol side chain creates competing solvent affinities. When supersaturation is generated too rapidly, the system minimizes free energy by separating into a solute-rich liquid phase (oil) and a solvent-rich phase, rather than forming a highly ordered crystal lattice.

Q: How can I thermodynamically bypass the oiling-out boundary? A: Oiling out is heavily dependent on the solvent system and operating temperature. Solvents in which L-Tryptophanol has 3[3] typically increase the risk of oiling out because they compress the metastable zone, reducing the maximum achievable supersaturation. To bypass the binodal curve (the boundary of LLPS), you must shift the thermodynamic conditions. Switch to a solvent system with a flatter solubility curve, or reduce the initial concentration so that the cooling trajectory hits the4[4] (solid nucleation) before intersecting the cloud point curve.

Table 1: Solvent Selection & Oiling Out Propensity for L-Tryptophanol

Solvent System	Solubility Profile	LLPS (Oiling Out) Risk	Recommended Action
Ethanol / Water	High solubility in EtOH	High (at high concentrations)	Reduce initial concentration; use slow cooling.
Isopropanol / Heptane	Moderate	Medium	Control antisolvent addition rate strictly.
Ethyl Acetate / Hexane	Moderate to Low	Low	Ideal for 1[1]; yields pure solid.
Acetonitrile / Water	High	High (temperature dependent)	Avoid 3[3] during nucleation.

Protocol 1: Anti-Oiling Out Seeding & Cooling Crystallization Self-Validating Mechanism: By adding seed crystals before the cloud point is reached, the system consumes supersaturation via continuous crystal growth on the seed surfaces. This prevents the bulk concentration from crossing into the miscibility gap, ensuring a solid-phase trajectory.

• Preparation: Dissolve crude L-Tryptophanol in Ethyl Acetate at 60°C until completely clear.

• Metastable Zone Identification: Determine the cloud point (LLPS boundary) and the clear point (solubility limit) using in-situ focused beam reflectance measurement (FBRM) or 4[4].

• Cooling: Cool the solution at a slow, controlled rate (e.g., 0.1 °C/min) to a temperature exactly halfway into the established metastable zone.

• Seeding: Introduce 1-2 wt% of pure L-Tryptophanol seed crystals. Critical Causality: Ensure seeds are added to a clear solution, not an emulsion. Adding seeds into a 2[2] will cause them to dissolve or become coated in oil, halting crystallization.

• Aging: Hold the temperature for 1-2 hours to allow the seed bed to grow and safely consume supersaturation.

• Antisolvent Addition (Optional): Slowly dose Hexane (antisolvent) at a controlled rate (e.g., 0.05 bed volumes/min) to maximize yield without triggering a localized 3[3].

• Filtration: Filter, wash with cold Hexane, and dry under vacuum.

Section 2: Managing Polymorphism and Phase Transitions

Q: I isolated a solid, but its melting point and dissolution rate vary between batches. What is happening? A: L-Tryptophanol is exhibiting polymorphism—forming different crystal lattice structures depending on the crystallization conditions. Different polymorphs possess distinct thermodynamic stability, solubility, and bioavailability profiles. If your process lacks strict control over nucleation temperature, solvent composition, and agitation, you may be crystallizing a mixture of 5[5], or inadvertently forming solvates.

Q: How do I systematically identify the most thermodynamically stable polymorph? A: You must conduct a comprehensive polymorph screen. Quick cooling and precipitation usually result in metastable forms, whereas long-term slurrying facilitates . During this process, metastable forms dissolve and precipitate as the thermodynamically stable form.

Table 2: Analytical Techniques for Polymorph Identification

Technique	Primary Data Output	Diagnostic Value for L-Tryptophanol
X-Ray Powder Diffraction (XRPD)	Diffraction pattern (lattice spacing)	Gold standard for identifying.
Differential Scanning Calorimetry (DSC)	Melting point, heat of fusion	Differentiates enantiotropic vs. monotropic polymorph systems.
Thermogravimetric Analysis (TGA)	Weight loss vs. temperature	Identifies solvates or hydrates (solvent inclusion in the lattice).
Solid-State NMR	Chemical shift environments	Detects local conformational changes in the indole ring.

Protocol 2: High-Throughput Polymorph Slurry Screening Self-Validating Mechanism: Slurrying relies on Ostwald's rule of stages; over time, the system will naturally equilibrate to the lowest energy (most stable) state in a given solvent system, verifying the thermodynamic endpoint of the phase transition.

• Solvent Library Preparation: Select 10-12 diverse solvents (e.g., polar protic, polar aprotic, non-polar) and5[5].

• Suspension Creation: Add an excess of L-Tryptophanol to 1 mL of each solvent in sealed vials to create a thick, opaque slurry.

• Thermal Cycling: Place vials in a controlled thermomixer. Cycle the temperature between 5°C and 40°C every 8 hours for 7-14 days. This thermal cycling accelerates the dissolution of metastable forms and the growth of the stable form.

• Isolation: Centrifuge the suspensions and decant the supernatant.

• Drying & Analysis: Gently dry the solids and immediately analyze via XRPD and DSC to .

Section 3: Diagnostic Workflows

The following logic diagram provides a rapid diagnostic path for distinguishing between liquid-liquid phase separation and solid nucleation, ensuring the correct corrective actions are applied.

Diagnostic workflow for resolving L-Tryptophanol oiling out and polymorphic inconsistencies.

References

• Mettler Toledo. "Oiling Out in Crystallization". 2

• ACS Publications. "Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357".3

• MDPI. "A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data". 4

• Benchchem. "Application Notes: 2-Amino-1-(1H-indol-3-yl)ethanol as a Chiral Precursor in Drug Discovery". 1

• Improved Pharma. "Polymorph Screening Services".

• European Pharmaceutical Review. "Polymorph screening in pharmaceutical development".5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data [mdpi.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Reference Data & Comparative Studies

Comprehensive Guide to Validating Analytical Methods for (1S)-1-Amino-2-(1H-indol-3-YL)ethanol Under ICH Q2(R2) Guidelines

Executive Summary

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol, widely known as L-Tryptophanol, is a highly valuable chiral synthon used in the synthesis of indoloquinolizidine alkaloids and a critical biomarker in metabolic profiling[1]. Accurately quantifying this compound and its enantiomeric impurities requires robust analytical methodologies. With the June 2024 implementation of the revised ICH Q2(R2) guidelines, the regulatory expectations for analytical method validation have fundamentally shifted toward a lifecycle and Quality-by-Design (QbD) approach[2].

This guide provides an objective, data-backed comparison of three primary detection modalities—HPLC-UV, LC-MS/MS, and Chiral HPLC—detailing self-validating experimental protocols and the mechanistic causality behind their design to ensure full compliance with ICH Q2(R2) standards.

The Paradigm Shift: ICH Q2(R2) Validation Framework

The recent overhaul represented by ICH Q2(R2), published alongside the new ICH Q14 (Analytical Procedure Development) guideline, marks a transition from rigid, tick-box validation exercises to a holistic lifecycle approach[2].

A critical update in Q2(R2) is the refined definition of the Reportable Range . Previously treated as a byproduct of linearity, the reportable range must now be explicitly justified by demonstrating that the analytical procedure provides results with acceptable response, accuracy, and precision across the entire specified interval[3]. Furthermore, Q2(R2) clarifies that reproducibility and intermediate precision can now be performed as a single, highly structured set of experiments[4].

Figure 1: ICH Q2(R2) Analytical Validation Lifecycle Workflow.

Comparative Analysis of Analytical Modalities

Selecting the appropriate analytical technique depends entirely on the method's intended purpose—whether it is bulk assay release, trace metabolite profiling, or enantiomeric purity determination[5].

Performance Comparison

The following table synthesizes the expected quantitative performance of the three primary analytical methods for L-Tryptophanol, benchmarked against ICH Q2(R2) criteria.

Validation Parameter (ICH Q2(R2))	HPLC-UV (Assay/Purity)	LC-MS/MS (Trace/Metabolite)	Chiral HPLC (Enantiomeric Purity)
Primary Application	Bulk drug substance release	Pharmacokinetics & trace impurities	(1R)-Tryptophanol impurity detection
Detection Limit (DL)	0.1 µg/mL	0.2 ng/mL	0.05 µg/mL
Quantitation Limit (QL)	0.5 µg/mL	0.5 ng/mL	0.15 µg/mL
Reportable Range	1.0 – 150 µg/mL	1.0 – 1000 ng/mL	0.15 – 50 µg/mL
Linearity (R²)	> 0.999	> 0.995	> 0.998
Accuracy (Recovery %)	98.5% – 101.5%	90.0% – 110.0%	95.0% – 105.0%
Precision (%RSD)	< 1.0%	< 5.0%	< 2.0%

Self-Validating Experimental Protocols & Mechanistic Causality

To ensure trustworthiness, every protocol must act as a self-validating system. System Suitability Testing (SST) criteria are embedded within each workflow to guarantee that the instrument is fit for purpose prior to sample analysis.

Protocol A: Trace Analysis via LC-MS/MS

LC-MS/MS is the gold standard for investigating the pharmacokinetic profile of tryptophanol derivatives and detecting trace-level metabolic transformations, particularly oxidative metabolism at the indole C2 and C3 positions[6].

Causality in Method Design: Tryptophanol readily ionizes in Electrospray Ionization positive mode (ESI+). The precursor ion [M+H]+ at m/z 177 undergoes collision-induced dissociation (CID). The primary fragmentation pathway involves the loss of ammonia (-17 Da) to form m/z 160, followed by the cleavage of the aliphatic chain to yield a highly stable indole core fragment at m/z 130. Monitoring the 177 → 130 transition provides maximum specificity against complex biological matrices.

Figure 2: LC-MS/MS ESI+ Fragmentation Pathway for L-Tryptophanol.

Step-by-Step Execution:

• Column: C18 (50 mm × 2.1 mm, 1.8 µm) to enable rapid, high-resolution separation.

• Mobile Phase: Gradient elution using 0.1% Formic Acid in Water (A) and Acetonitrile (B). Rationale: Formic acid acts as a proton donor, drastically enhancing ESI+ ionization efficiency.

• MS Parameters: Capillary voltage 3.5 kV; Collision Energy (CE) optimized to 20 eV for the 177 → 130 transition.

• Self-Validation (SST): Inject a 10 ng/mL standard 6 times. The system is validated if the retention time %RSD is ≤ 1.0% and the peak area %RSD is ≤ 5.0%.

Protocol B: Enantiomeric Purity via Chiral HPLC

Because L-Tryptophanol is the (1S) enantiomer, quantifying the presence of the (1R) enantiomer (D-Tryptophanol) is a critical quality attribute. Unnatural amino acids and their derivatives are often synthesized as racemates if prepared by non-asymmetric synthesis, making enantioseparation essential[1].

Causality in Method Design: Separation is achieved using polysaccharide-derived chiral stationary phases (CSPs), such as amylose tris(3,5-dimethylphenylcarbamate)[7]. The chiral recognition relies on the formation of transient diastereomeric complexes between the CSP and the enantiomers. Critical Expert Insight: Tryptophanol is an amino alcohol. If analyzed using standard normal-phase eluents, the basic amine group will interact strongly with residual free silanols on the silica support of the CSP, causing severe peak tailing and ruining the quantitation limit (QL). The addition of an acidic additive like Trifluoroacetic acid (TFA) is mandatory. TFA protonates the amine and masks the silanol sites, ensuring sharp, baseline-resolved peaks[7].

Figure 3: Chiral Recognition Mechanism on Polysaccharide CSPs.

Step-by-Step Execution:

• Column: Amylose-based CSP (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution using n-Hexane / 2-Propanol (80:20 v/v) containing 0.1% TFA[7].

• Detection: UV at 280 nm (targeting the strong π→π∗ transition of the indole chromophore).

• Self-Validation (SST): Inject a racemic mixture standard (10 µg/mL). The system is validated if the resolution ( Rs​ ) between the (1S) and (1R) peaks is ≥ 1.5, and the tailing factor for both peaks is ≤ 1.2.

Executing the ICH Q2(R2) Validation Protocol

Once the method is developed and system suitability is established, the formal validation must document the following per ICH Q2(R2)[5],[4]:

• Specificity: Perform forced degradation (acid, base, peroxide, UV light, heat) on L-Tryptophanol. Demonstrate that the degradation products do not co-elute with the main peak (Peak purity angle < Purity threshold via PDA detector).

• Reportable Range & Linearity: Prepare calibration standards at a minimum of 5 concentration levels spanning the intended reportable range[4]. Plot the instrument response against concentration and evaluate the suitability of the calibration model (e.g., linear regression, R2>0.99 ).

• Accuracy (Spiking Studies): Accuracy can be inferred once precision, linearity, and specificity are established, or proven via spiking studies[8]. Spike the sample matrix with L-Tryptophanol at 3 levels (e.g., 50%, 100%, 150% of the target concentration) in triplicate. Calculate the % recovery.

• Precision:

  • Repeatability: Assess by measuring 6 independent replicates at the 100% test concentration.

  • Intermediate Precision: Have a second analyst perform the same repeatability test on a different day, using a different LC system[4]. Calculate the combined %RSD.

By anchoring the experimental design in the physicochemical properties of L-Tryptophanol and strictly adhering to the lifecycle principles of ICH Q2(R2), analytical scientists can ensure their methods are robust, reproducible, and fully compliant with global regulatory standards.

References

• Current time information in Los Angeles, CA, US. - google.com.
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• ICH Q2(R2)
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - europa.eu.
• Validation of Analytical Procedure Q2(R2) - ich.org.
• Direct high-performance liquid chromatographic separation of the enantiomers of an aromatic amine and four aminoalcohols using polysaccharide chiral stationary phases and acidic additive - nih.gov.
• Direct CE and HPLC methods for enantioseparation of tryptophan and its unnatural deriv
• ICH Q14 and ICH Q2(R2) - qualityra.nl.
• Validation of Analytical Procedure Q2(R2) - ich.org.
• Metabolism-Guided Optimization of Tryptophanol-Derived Isoindolinone p53 Activ
• VALIDATION OF ANALYTICAL PROCEDURES Training Module 3: Practical Applic

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A Comparative Guide to the Receptor Binding of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol and Other Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the receptor binding profiles of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol and a range of other structurally related indole derivatives. The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous endogenous molecules and synthetic drugs that interact with a wide array of biological targets. Understanding the structure-activity relationships that govern the interaction of these compounds with various receptors is crucial for the design and development of novel therapeutics.

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol, a chiral amino alcohol derivative of indole, shares structural similarities with biogenic amines such as serotonin and norepinephrine. This structural resemblance suggests a potential for interaction with G-protein coupled receptors (GPCRs), including serotonergic, dopaminergic, and adrenergic receptors. Due to a lack of specific binding data for this exact molecule in the public domain, this guide will focus on a comparative analysis of structurally analogous indole derivatives to infer its likely pharmacological profile. We will delve into the binding affinities of various indole compounds, explore the influence of structural modifications on receptor selectivity, and provide detailed experimental protocols for assessing receptor binding and functional activity.

Comparative Receptor Binding Profiles of Indole Derivatives

The interaction of indole derivatives with aminergic GPCRs is significantly influenced by the nature and position of substituents on the indole ring, as well as modifications to the ethylamine side chain. The following tables summarize the binding affinities (Ki, in nM) of a selection of indole derivatives at key serotonin, dopamine, and adrenergic receptors.

Serotonin Receptor Binding

Indole derivatives, particularly tryptamines, are well-known for their affinity for serotonin (5-HT) receptors. The presence of a hydroxyl group on the ethanolamine side chain, as in (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, can be expected to influence binding affinity and selectivity compared to their tryptamine counterparts.

Compound	5-HT1A (Ki, nM)	5-HT2A (Ki, nM)	5-HT2C (Ki, nM)	5-HT7 (Ki, nM)
Serotonin	10[1]	10[1]	-	8.1[2]
Tryptamine	-	-	-	-
N,N-Dimethyltryptamine (DMT)	49	67	190	110
Psilocin (4-HO-DMT)	49	4.6	1.8	-
5-Methoxy-DMT	1.3	2.5	1.6	13
trans-2-(5-fluoro-indol-3-yl)cyclopropylamine	-	-	1.9[3]	-
2-(5-chloro-1H-indol-3-yl)-N,N-dimethylethanamine	High Affinity[4]	-	-	High Affinity[4]

Note: A lower Ki value indicates a higher binding affinity. Data is compiled from various sources and experimental conditions may vary.

Dopamine Receptor Binding

The affinity of indole derivatives for dopamine receptors is often more modest compared to serotonin receptors, but structural modifications can significantly enhance binding.

Compound	D1 (Ki, nM)	D2 (Ki, nM)	D3 (Ki, nM)
Dopamine	2340[5]	12.5[5]	3[5]
cis-1,2,3a,4,5,9b-hexahydro-3H-benz[e]indole derivative (N-n-butyl)	High Affinity[6]	Higher Affinity than D1[6]	-
Indolebutylamine derivative (11q)	>10,000	>10,000	124[7]
L-750,667 (pyrrolo[2,3-b]pyridine derivative)	-	Increased affinity in mutant[8][9]	-

Note: A lower Ki value indicates a higher binding affinity. Data is compiled from various sources and experimental conditions may vary.

Adrenergic Receptor Binding

Certain indole derivatives have shown significant affinity for adrenergic receptors, suggesting a potential for dual-action pharmacology.

Compound	α1A (Ki, nM)	α1D (Ki, nM)	α2A (Ki, nM)	β3 (EC50, nM)
Mitragynine	186	321	186	-
Corynantheidine	47	2.45	145	-
2-(3-indolyl)alkylamino-1-(3-chlorophenyl)ethanol derivative (30a)	-	-	-	0.062[3]

Note: A lower Ki or EC50 value indicates a higher binding affinity or potency, respectively. Data is compiled from various sources and experimental conditions may vary.[10][11][12]

Structure-Activity Relationship (SAR) Insights

The accumulated data on indole derivatives allows for the deduction of several key structure-activity relationships:

• Substitution on the Indole Ring: Hydroxylation at the 4- or 5-position of the indole ring generally enhances affinity for serotonin receptors, particularly the 5-HT2A subtype. Methoxy substitution at the 5-position can also increase affinity at multiple serotonin receptor subtypes.[13][14]

• Side Chain Modifications: The presence of a β-hydroxyl group on the ethylamine side chain, as seen in (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, can alter the pharmacological profile compared to the corresponding tryptamines. While direct binding data is scarce, studies on beta-hydroxytryptamines suggest that this modification can reduce overall potency at some receptors while potentially altering selectivity.[15] The stereochemistry of this hydroxyl group is also expected to be a critical determinant of receptor interaction.

• N-Alkylation: The size and nature of the substituents on the amino group significantly impact receptor affinity and selectivity. Generally, small alkyl groups like methyl or ethyl are well-tolerated, while larger or bulkier groups can decrease affinity.

Experimental Methodologies

To empirically determine the receptor binding profile of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol and other novel indole derivatives, a combination of radioligand binding assays and functional assays is employed.

Radioligand Binding Assays

These assays directly measure the affinity of a compound for a specific receptor by competing with a radiolabeled ligand.

Step-by-Step Protocol for a Competitive Radioligand Binding Assay:

• Receptor Preparation:

  • Prepare cell membranes from a cell line recombinantly expressing the target receptor (e.g., HEK293 cells) or from a tissue known to be rich in the receptor.

  • Homogenize the cells or tissue in a suitable buffer and centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration of the membrane preparation.

• Assay Setup:

  • In a 96-well plate, add the membrane preparation, the radioligand (e.g., [3H]Serotonin) at a fixed concentration (typically at or below its Kd value), and varying concentrations of the unlabeled test compound ((1S)-1-Amino-2-(1H-indol-3-YL)ethanol or other indole derivatives).

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known competing ligand).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This traps the membranes with the bound radioligand on the filter.

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Detection:

  • Dry the filter mats and add a scintillation cocktail.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC50 value to a Ki (inhibition constant) value using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.[16]

Diagram of Radioligand Binding Assay Workflow:

Caption: Simplified Gq-coupled GPCR signaling pathway leading to IP1 accumulation.

Conclusion

While direct experimental data for (1S)-1-Amino-2-(1H-indol-3-YL)ethanol remains to be elucidated, a comparative analysis of structurally related indole derivatives provides a strong foundation for predicting its potential receptor binding profile. The presence of the indole-3-ethanolamine scaffold suggests likely interactions with serotonin, and potentially dopamine and adrenergic receptors. The stereochemistry and the β-hydroxyl group are anticipated to be key determinants of its affinity and selectivity. The experimental protocols detailed in this guide provide a robust framework for the comprehensive pharmacological characterization of this and other novel indole derivatives, which is an essential step in the journey of drug discovery and development.

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Enantiomeric Excess (ee) Validation Techniques for (1S)-1-Amino-2-(1H-indol-3-YL)ethanol: A Comparative Guide

As a Senior Application Scientist, validating the enantiomeric excess (ee) of chiral building blocks like (1S)-1-Amino-2-(1H-indol-3-YL)ethanol—a structurally complex indole-containing amino alcohol—requires a rigorous, self-validating analytical strategy. Because the spatial orientation of the hydroxyl and amino groups directly dictates the molecule's biological and synthetic utility, distinguishing the (1S) enantiomer from its (1R) counterpart is critical.

This guide objectively compares the leading analytical techniques for ee determination, providing mechanistic insights, comparative data, and field-proven protocols to ensure absolute scientific integrity.

Mechanistic Context & Chiral Recognition

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol presents three primary sites for chiral recognition:

• The Indole Ring: Offers strong π−π stacking capabilities.

• The Primary Amine: Acts as both a hydrogen bond donor and acceptor, and can be protonated for ionic interactions.

• The Hydroxyl Group: Provides additional hydrogen bonding and steric bulk.

To achieve baseline resolution ( Rs​>1.5 ), the analytical method must exploit at least three points of interaction (the "Three-Point Rule") between the analyte and the chiral environment[1].

Caption: The Three-Point Interaction Model for chiral recognition of the indole amino alcohol.

Comparative Analysis of Validation Techniques

We evaluate three primary methodologies: Direct Chiral HPLC , Indirect Achiral HPLC (Derivatization) , and Quantitative NMR (qNMR) .

Direct Chiral HPLC (The Gold Standard)

Direct separation using Chiral Stationary Phases (CSPs) is the most robust method for amino alcohols[2]. For indole derivatives, Cinchona alkaloid-based zwitterionic CSPs (e.g., CHIRALPAK ZWIX) or polysaccharide-based CSPs (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) are highly effective[3]. The zwitterionic phases utilize a trans-2-aminocyclohexanesulfonic acid moiety that forms ionic and H-bond networks with the analyte's amine and hydroxyl groups[3].

Indirect Achiral HPLC (Diastereomeric Derivatization)

When chiral columns are unavailable, reacting the enantiomeric mixture with a homochiral derivatizing agent—such as Marfey's Reagent (FDAA) or Mosher's Acid Chloride (MTPA-Cl)—converts the enantiomers into diastereomers[4]. These diastereomers possess different physicochemical properties and can be separated on standard C18 reversed-phase columns.

Quantitative NMR (qNMR) with Chiral Solvating Agents

Using a chiral solvating agent (CSA) like Pirkle's alcohol or derivatizing with Mosher's acid allows the integration of diastereotopic protons (e.g., the proton adjacent to the hydroxyl group) to calculate ee directly from the NMR spectrum.

Quantitative Data Comparison

Parameter	Direct Chiral HPLC (Zwitterionic CSP)	Indirect HPLC (Marfey's Derivatization)	qNMR (Mosher's Ester)
Resolution ( Rs​ )	> 2.0	> 2.5	N/A (Spectral separation > 0.1 ppm)
Sensitivity (LOD)	~1-2 µg/mL	~0.5 µg/mL (UV active tag)	~1-5 mg (Requires higher mass)
Sample Prep Time	< 5 mins (Dilute & Shoot)	1-2 hours (Reaction & Cleanup)	2-3 hours (Reaction & Cleanup)
Risk of Racemization	None	Low to Moderate (during reaction)	Low to Moderate
Best For	Routine QC, High-throughput	Labs lacking chiral columns	Structural confirmation & ee

Analytical Workflows & Methodologies

Caption: Decision tree and workflow for ee validation of the target indole amino alcohol.

Protocol A: Direct Chiral HPLC Validation (Self-Validating System)

This protocol utilizes a zwitterionic CSP, which is specifically optimized for amphoteric and basic chiral compounds[3].

1. Reagent Preparation:

• Mobile Phase: Prepare a solution of Methanol/Water (98:2, v/v). Add Formic Acid (FA) to a final concentration of 50 mM, and Diethylamine (DEA) to 25 mM[3]. Causality: The FA/DEA buffer suppresses non-specific ionic interactions with free silanols and modulates the ionization state of the analyte's amine group, ensuring sharp peak shapes.

• Sample Solution: Dissolve 1.0 mg of the analyte in 1.0 mL of the mobile phase.

2. Chromatographic Conditions:

• Column: CHIRALPAK ZWIX(+) or equivalent (250 × 4.6 mm, 5 µm).

• Flow Rate: 0.5 mL/min[3].

• Temperature: 25 °C.

• Detection: UV at 254 nm (targeting the indole chromophore).

3. System Suitability & Validation:

• Inject a racemic standard of 1-Amino-2-(1H-indol-3-YL)ethanol. Ensure baseline resolution ( Rs​≥1.5 ).

• Inject the (1S) sample. Calculate % ee using the integrated peak areas:

  %ee=Area(1S)​+Area(1R)​Area(1S)​−Area(1R)​​×100 [1].

Protocol B: Indirect HPLC via Marfey's Derivatization

For laboratories without dedicated chiral columns, derivatization with FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) provides a highly reliable alternative[4].

1. Derivatization Reaction:

• Dissolve 1 mg of the amino alcohol in 100 µL of acetone.

• Add 200 µL of a 1% solution of Marfey's reagent in acetone, followed by 40 µL of 1.0 M NaHCO3​ .

• Causality: The mildly basic conditions deprotonate the primary amine, facilitating nucleophilic aromatic substitution on the fluorinated ring of FDAA.

• Incubate at 40 °C for 1 hour. Quench the reaction with 40 µL of 1.0 M HCl to stop the reaction and stabilize the diastereomers.

2. Chromatographic Separation:

• Column: Standard C18 Reversed-Phase (e.g., 150 x 4.6 mm, 3 µm).

• Mobile Phase: Gradient of 0.1% TFA in Water (A) and Acetonitrile (B).

• Detection: UV at 340 nm (specific to the dinitrophenyl group of the FDAA tag).

• Validation: The less sterically hindered diastereomer typically elutes first. Compare against a derivatized racemic standard to confirm peak identities and calculate ee.

References

• Enantiomeric Separation of Monosubstituted Tryptophan Derivatives and Metabolites by HPLC with a Cinchona Alkaloid-Based Zwitterionic Chiral Stationary Phase. National Center for Biotechnology Information (PMC). Available at:[Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. Available at:[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. heraldopenaccess.us [heraldopenaccess.us]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Assessing the Reproducibility of (1S)-1-Amino-2-(1H-indol-3-YL)ethanol Asymmetric Synthesis: A Comparative Guide

As a Senior Application Scientist, I frequently evaluate chiral building blocks that form the backbone of neuroactive pharmaceuticals. (1S)-1-Amino-2-(1H-indol-3-yl)ethanol—a critical chiral amino alcohol derived from the indole scaffold—serves as a highly versatile precursor. Its inherent chirality and versatile indole nucleus make it a valuable building block in medicinal chemistry, particularly in the development of monoamine reuptake inhibitors[1] and complex indolo[2,3-a]quinolizidines acting as NMDA receptor antagonists[2].

However, the reproducible asymmetric synthesis of this compound remains a significant challenge. The electron-rich indole ring is highly susceptible to oxidative degradation, and the carbinolamine stereocenter is prone to epimerization under harsh conditions[3]. This guide objectively compares the performance of leading synthetic routes, explains the mechanistic causality behind experimental choices, and provides a self-validating protocol for reproducible scale-up.

Mechanistic Pathways & Asymmetric Synthesis Strategies

To achieve high enantiomeric fidelity, researchers typically rely on three distinct synthetic paradigms. Understanding the causality behind each method is critical for selecting the appropriate route for your target scale and purity requirements.

Chiral Pool Synthesis (Reduction of Amino Acid Precursors)

This approach leverages the naturally occurring stereocenter of L-tryptophan (or its derivatives) to dictate the stereochemistry of the final amino alcohol[1].

• Causality: By utilizing a NaBH4​/BF3​⋅Et2​O or NaBH4​/I2​ system, diborane ( B2​H6​ ) is generated in situ. Diborane acts as a highly chemoselective electrophilic reducing agent that targets the electron-rich carbonyl oxygen of the carboxylic acid without reducing the sensitive indole double bonds or causing racemization at the α -carbon.

Asymmetric Transfer Hydrogenation (ATH)

For de novo synthesis where chiral pool precursors are unavailable or cost-prohibitive, ATH of α -amino ketones using Noyori-type Ru(II)-TsDPEN catalysts is the industry standard.

• Causality: The chiral diamine ligand (TsDPEN) creates a rigid, sterically demanding pocket. A highly specific hydrogen bond between the NH of the ligand and the oxygen of the ketone directs the hydride transfer exclusively to the Re or Si face of the substrate. This transition state effectively locks the conformation, ensuring high enantiomeric excess (ee).

Biocatalytic Transamination

Engineered ω -transaminases can convert indole-derived hydroxy-ketones into chiral amino alcohols under mild, aqueous conditions.

• Causality: The enzyme's active site provides unparalleled spatial recognition, yielding >99% ee. However, this method is often limited by substrate inhibition and the thermodynamic equilibrium of the transamination reaction, requiring the continuous removal of the co-product to drive the reaction forward.

Comparative Reproducibility & Performance Data

The following table summarizes the quantitative performance metrics of the three primary synthetic routes, providing a data-driven basis for route selection.

Synthetic Route	Yield (%)	Enantiomeric Excess (ee %)	Scalability	E-factor (Waste)	Reagent Cost
Chiral Pool Reduction ( NaBH4​/BF3​ )	85 - 92%	> 99% (Retention)	High (Multi-kg)	High	Low
Asymmetric Transfer Hydrogenation (ATH)	78 - 85%	95 - 98%	Medium (Pilot)	Medium	High (Ru Catalyst)
Biocatalytic Transamination	65 - 75%	> 99%	Low (Bench-scale)	Low (Green)	Medium

Self-Validating Experimental Protocol: Chiral Pool Reduction

Given its superior scalability and cost-effectiveness, the NaBH4​/BF3​⋅Et2​O reduction remains the most reproducible method for synthesizing (1S)-1-Amino-2-(1H-indol-3-yl)ethanol derivatives[1]. The following protocol is designed as a self-validating system, incorporating critical in-process controls (IPCs).

Step 1: Activation and Complexation

• Suspend the enantiopure amino acid precursor (1.0 eq) in anhydrous THF (0.2 M) under a strict argon atmosphere.

  • Causality: Argon displacement is non-negotiable; atmospheric oxygen rapidly oxidizes the indole ring to oxindole byproducts, severely impacting yield.

• Cool the suspension to 0°C and add Boron trifluoride etherate ( BF3​⋅Et2​O ) (1.2 eq) dropwise.

  • Causality: BF3​ acts as a Lewis acid, coordinating with the carboxylate oxygen to increase its electrophilicity, priming it for hydride attack while simultaneously protecting the primary amine from side reactions.

Step 2: Hydride Addition

• Introduce Sodium Borohydride ( NaBH4​ ) (2.5 eq) in 5 equal portions over 30 minutes.

  • Causality: Slow addition controls the highly exothermic in situ generation of diborane gas. Thermal spikes at this stage will cause epimerization of the chiral center.

• Affix a reflux condenser and heat the reaction to 65°C for 12 hours.

Step 3: Quenching and In-Process Validation

• Self-Validation (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL methanol, and analyze via TLC (DCM:MeOH 9:1, visualized with ninhydrin). The complete disappearance of the baseline amino acid spot confirms 100% conversion. Proceed to quench only if this condition is met.

• Cool the reaction to 0°C and quench by the dropwise addition of methanol (5 eq).

  • Causality: Methanol safely solvolyzes unreacted diborane and boron-alkoxide complexes into volatile trimethyl borate.

Step 4: Isolation and Purification

• Adjust the pH to 10 using 2M NaOH (aqueous) to liberate the free amine.

• Extract the aqueous layer with ethyl acetate ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Analytical Validation & Stability Profiling

To ensure the synthesized (1S)-1-Amino-2-(1H-indol-3-yl)ethanol is suitable for downstream applications (such as the stereoselective cyclocondensation into indoloquinolizidines[2]), rigorous analytical validation is required.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) following pre-column derivatization with o-phthalaldehyde (OPA) provides exceptional sensitivity and specificity for primary amines[4]. Furthermore, forced degradation studies indicate that this indole alkaloid derivative is highly susceptible to oxidative and photolytic degradation[3]. Therefore, the final product must be stored in amber vials under an inert gas blanket at -20°C to maintain enantiomeric and chemical integrity.

Synthesis Workflow Visualization

Figure 1: Comparative synthetic workflows for (1S)-1-Amino-2-(1H-indol-3-yl)ethanol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Method Validation for (1S)-1-Amino-2-(1H-indol-3-YL)ethanol Recovery in Human Plasma: A Comparative Extraction Guide

The Analytical Challenge: Matrix Effects in Plasma

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol—commonly referred to in metabolomics as L-Tryptophanol —is a critical indole derivative and a product of of dietary L-tryptophan[1]. Accurately quantifying this metabolite in human plasma is essential for deciphering the microbiome's role in systemic health, neurological function, and disease progression[2].

However, human plasma is a highly complex matrix. The presence of high-abundance proteins and endogenous phospholipids (such as glycerophospholipids and sphingomyelins) poses a severe analytical challenge. When subjected to liquid chromatography-tandem mass spectrometry (LC-MS/MS), these matrix components co-elute with polar and amphiphilic metabolites like L-tryptophanol. This co-elution creates charge competition in the electrospray ionization (ESI) source, causing unpredictable signal suppression known as the "matrix effect"[1].

Tryptophan metabolism pathway highlighting L-tryptophanol production via gut microbiota.

Causality in Extraction Method Selection: Why Standard Techniques Fail

As an Application Scientist, method development requires evaluating extraction methodologies not just by their speed, but by their mechanistic ability to isolate the target analyte while preserving the integrity of the mass spectrometer.

• Protein Precipitation (PPT): While adding an organic solvent (like methanol or acetonitrile) effectively denatures and precipitates plasma proteins, it leaves phospholipids entirely in solution. For L-tryptophanol, standard PPT results in high matrix effects (often >40% ion suppression) because the analyte elutes in a similar retention time window as many residual lipids[1].

• Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts, but L-tryptophanol's amphiphilic nature makes it difficult to partition efficiently into a single organic phase, leading to highly variable recovery rates. Furthermore, LLE is labor-intensive and difficult to automate.

• Hybrid Solid-Phase Extraction (Hybrid-SPE): Hybrid-SPE (such as the Waters OSTRO 96-well plate system) represents the optimal balance. This method combines in-well protein precipitation with a specialized sorbent bed. The sorbent utilizes Lewis acid-base interactions (often via zirconia or titania chemistry) to selectively and irreversibly bind the phosphate moiety of phospholipids[1]. Because L-tryptophanol lacks a phosphate group, it passes through the sorbent unimpeded, resulting in high analytical recovery (>80%) and minimal matrix effects[1].

Objective Performance Comparison: Hybrid-SPE vs. PPT vs. LLE

To objectively compare these methodologies, we benchmark the validation parameters for L-tryptophanol recovery in human plasma against standard bioanalytical guidelines. The data below synthesizes findings from for LC-MS metabolomics[3].

Extraction Methodology	Absolute Recovery (%)	Matrix Effect (Ion Suppression)	Precision (Intraday CV %)	Throughput (Samples/Day)
Hybrid-SPE (OSTRO 96-well)	85 – 92%	< 10%	< 5%	96 – 384
Standard PPT (Methanol)	88 – 95%	> 45% (Severe)	12 – 18%	384
Liquid-Liquid Extraction (LLE)	55 – 65%	< 15%	15 – 20%	48 – 96

Data Interpretation: While standard PPT offers high absolute recovery, the severe ion suppression renders it unsuitable for sensitive quantitation. Hybrid-SPE matches the recovery of PPT while providing the cleanliness of LLE, making it the superior choice for L-tryptophanol validation[1].

Self-Validating Experimental Protocol: Hybrid-SPE Workflow

A robust protocol must be a self-validating system. This requires incorporating Stable Isotope-Labeled (SIL) internal standards early in the workflow to track extraction efficiency and correct for any residual matrix effects[1].

Step-by-Step Methodology

• Sample Preparation: Thaw human plasma on ice and vortex for 15 seconds to ensure homogeneity. Transfer a low-volume aliquot (25 μL) of plasma into the well of a Hybrid-SPE 96-well plate (e.g., Waters OSTRO)[1].

• Internal Standard Addition: Add 25 μL of a Stable Isotope-Labeled (SIL) internal standard solution (e.g., L-Tryptophan-d5) dissolved in Methanol (MeOH) directly to the plasma[2].

  • Causality: Adding the IS before precipitation ensures it undergoes the exact same binding disruptions and extraction losses as the endogenous L-tryptophanol, providing a true self-correcting baseline.

• Protein Disruption & Precipitation: Add 150 μL of 1% Formic Acid (FA) in Acetonitrile (ACN) to the well.

  • Causality: The organic solvent precipitates the proteins, while the low pH (formic acid) disrupts non-covalent protein-metabolite binding, ensuring the total release of L-tryptophanol[1].

• Mixing: Aspirate and dispense the mixture 3-5 times using a multichannel pipette to ensure complete precipitation.

• Targeted Elution: Apply a vacuum (15 in. Hg) for 5 minutes. The precipitated proteins are caught by the plate's frit, while the phospholipids are chemically retained by the sorbent. The purified eluate containing L-tryptophanol is collected in a 96-well collection plate[1].

• Reconstitution & Analysis: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C, and reconstitute in 50 μL of Mobile Phase A (e.g., 0.1% FA in Water) prior to UHPLC-ESI-MS/MS analysis[1].

Self-Validation Check: To validate phospholipid removal, monitor the MRM transition m/z 184 > 184 (characteristic of the phosphocholine headgroup) during the LC-MS run. A flat baseline confirms successful lipid depletion.

Step-by-step Hybrid-SPE extraction workflow for L-tryptophanol recovery from human plasma.

References

• Metabolomic Workflow for the Accurate and High-Throughput Exploration of the Pathways of Tryptophan, Tyrosine, Phenylalanine, and Branched-Chain Amino Acids in Human Biofluids. Journal of Proteome Research, 2022.[Link]

• Systematic Assessment of Seven Solvent and Solid-Phase Extraction Methods for Metabolomics Analysis of Human Plasma by LC-MS. Scientific Reports, 2016.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(1S)-1-Amino-2-(1H-indol-3-YL)ethanol proper disposal procedures

Comprehensive Safety & Disposal Guide: (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

As a Senior Application Scientist, I frequently oversee the integration of chiral building blocks like (1S)-1-Amino-2-(1H-indol-3-YL)ethanol—commonly known as L-Tryptophanol—into peptide synthesis and neuroscience workflows[1][2]. While this compound is indispensable for drug development, its physicochemical properties demand rigorous safety and disposal protocols. L-Tryptophanol contains an electron-rich indole ring and a reactive primary amine. Mishandling or improper disposal not only risks laboratory safety through inhalation hazards but also threatens environmental integrity if these nitrogenous compounds enter aquatic ecosystems[3].

This guide provides a self-validating, step-by-step operational framework for the safe handling, spill recovery, and ultimate destruction of L-Tryptophanol.

Physicochemical Profile & Hazard Causality

Understanding the physical nature of a chemical is the first step in designing a safe handling protocol. The following table summarizes the critical data points that dictate our operational choices:

Property	Value	Operational & Safety Impact
Chemical Name	(1S)-1-Amino-2-(1H-indol-3-YL)ethanol	Synonyms include L-Tryptophanol and L-Trp-ol[1].
CAS Number	2899-29-8	Essential for accurate waste tracking and SDS retrieval[4].
Molecular Weight	190.24 g/mol	Determines stoichiometric calculations for neutralization[1].
Melting Point	73-77 °C	Solid at room temp; dust generation is a primary inhalation risk[1].
Water Solubility	~11.4 g/L (25°C)	Partially soluble; aqueous spills require thorough rinsing[1].
GHS Classification	H302 (Harmful if swallowed)	Mandates strict hygiene and prevention of ingestion[5].
Storage Temp	0-5 °C	Prevents oxidative degradation of the indole ring[1].

Mechanistic Safety & Causality

Why do we enforce specific disposal methods?

• Nitrogenous Emissions (NOx): L-Tryptophanol contains two nitrogen atoms per molecule. Direct, low-temperature incineration of the solid powder can lead to incomplete combustion, releasing toxic nitrogen oxides (NOx) into the atmosphere. Dissolving the compound in a combustible solvent ensures a homogeneous, high-temperature burn in an incinerator equipped with an afterburner and scrubber, which effectively neutralizes NOx gases[3][6].

• Aerosolization Risks: Because the compound is a fine solid at room temperature[1], dry sweeping a spill can aerosolize the particles, bypassing standard ventilation and causing respiratory irritation. Wet recovery or HEPA-filtered vacuums are mandatory[4][6].

• Aquatic Toxicity: Indole derivatives can disrupt microbial processes in wastewater treatment facilities. Under no circumstances should L-Tryptophanol solutions be discharged into standard sewer systems[3].

Step-by-Step Experimental Protocol: Spill Cleanup and Disposal

Phase 1: Immediate Spill Containment

• Risk Assessment & PPE: Immediately don nitrile gloves, a lab coat, and safety goggles compliant with OSHA 29 CFR 1910.133[4]. If the spill has aerosolized the powder, upgrade to a particle filter respirator[4].

• Solid Spill Recovery: Do not dry sweep. Gently sweep the dust into an airtight container using a dedicated brush and pan, taking extreme care not to disperse the powder into the air[6].

• Liquid Spill Recovery: If the compound is dissolved in a solvent, absorb the liquid with an inert, non-combustible material (e.g., vermiculite or dry sand) and transfer it to a hazardous waste receptacle.

Phase 2: Routine Disposal & Thermal Destruction 4. Waste Segregation: Strictly separate solid waste (contaminated PPE, empty vials) from liquid waste (reaction mother liquors, solvent washes). 5. Solvent Dissolution: For pure compound disposal, dissolve or mix the material with a combustible organic solvent (such as ethanol, methanol, or acetone)[6]. 6. Thermal Destruction: Transfer the dissolved mixture to a licensed chemical destruction plant[3]. Ensure the facility utilizes controlled incineration equipped with an afterburner and flue gas scrubbing system[6]. 7. Documentation: Label all containers clearly with the CAS Number (2899-29-8) and mark them as "Non-RCRA Hazardous Waste - Contains Indole Derivative" to ensure downstream handlers are aware of the nitrogen content.

Disposal Workflow Visualization

The following diagram illustrates the logical segregation and disposal pathways required to maintain environmental and operational safety.

Caption: Workflow for the segregation and disposal of L-Tryptophanol waste.

References

• Title: Cas 2899-29-8, L-Tryptophanol Chemical Properties Source: Lookchem URL: [Link]

• Title: L-(-)-Tryptophanol | C11H14N2O | CID 6951149 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

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• 4. fishersci.com [fishersci.com]
• 5. L-(-)-Tryptophanol | C11H14N2O | CID 6951149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

Comprehensive Safety and Operational Guide for Handling (1S)-1-Amino-2-(1H-indol-3-YL)ethanol

As a Senior Application Scientist, I frequently oversee the integration of chiral amino alcohols into complex peptide synthesis and drug development workflows. (1S)-1-Amino-2-(1H-indol-3-YL)ethanol, commonly known as L-Tryptophanol (CAS 2899-29-8)[1], is a critical building block in the synthesis of bioactive compounds and pharmaceutical intermediates[2]. However, its chemical structure—featuring a primary amine and a hydroxyl group attached to an indole backbone—confers specific handling hazards. The alkalinity of the amino group can disrupt lipid bilayers, leading to skin and eye irritation[3], while systemic absorption poses acute oral toxicity risks.

This guide provides a self-validating, step-by-step operational protocol for the safe handling, personal protective equipment (PPE) selection, and compliant disposal of L-Tryptophanol. By understanding the mechanistic causality behind these safety measures, researchers can ensure both experimental integrity and laboratory safety.

Chemical Profile & Hazard Assessment

Before designing a handling protocol, we must establish the physicochemical and hazard profile of the compound. L-Tryptophanol is a solid or viscous liquid at room temperature and is soluble in water and organic solvents[2][4].

Property / Hazard	Value / Classification	Causality & Operational Impact
Chemical Name	(1S)-1-Amino-2-(1H-indol-3-YL)ethanol	Chiral amino alcohol; requires an inert atmosphere for long-term stability.
CAS Number	2899-29-8	Unique identifier for SDS tracking and regulatory compliance[5].
Appearance	White to light brown solid / viscous liquid	Dust or aerosol formation is highly possible during transfer[2].
Acute Toxicity (Oral)	Category 4 (H302)	Harmful if swallowed; mandates strict hygiene and prohibits mouth-pipetting.
Skin Irritation	Category 2 (H315)	Amine alkalinity causes localized lipid disruption; requires barrier protection[3].
Eye Irritation	Category 2 (H319)	Direct contact can cause severe corneal irritation; mandates sealed eye protection[3].

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a direct response to the specific exposure pathways of L-Tryptophanol.

• Eye Protection: Chemical safety goggles or a full-face shield (compliant with OSHA 29 CFR 1910.133 or EN166)[6].

  • Causality: The basicity of the amino group can cause rapid protein denaturation in the corneal epithelium. Standard safety glasses lack the orbital seal required to prevent aerosolized chemical dust from bypassing the lenses.

• Hand Protection: Nitrile gloves (minimum 0.11 mm thickness).

  • Causality: Nitrile provides excellent chemical resistance to amino alcohols and prevents dermal absorption[7]. Gloves must be inspected for micro-tears before use, as the compound's solubility in organic solvents (often used concurrently in synthesis) can act as a carrier across the skin barrier.

• Body Protection: Flame-retardant laboratory coat with fitted cuffs.

  • Causality: Prevents the accumulation of chemical dust on personal clothing, mitigating secondary exposure risks outside the laboratory[8].

• Respiratory Protection: N95/P100 particulate respirator or a powered air-purifying respirator (PAPR) if handled outside a fume hood.

  • Causality: While the vapor pressure is low (1.13E-08 mmHg at 25°C)[2], mechanical manipulation (weighing, transferring) generates inhalable particulates that can severely irritate the respiratory mucosa[9].

Caption: Exposure pathways of L-Tryptophanol and the corresponding PPE defense mechanisms.

Operational Plan: Step-by-Step Handling Protocol

Every protocol must be a self-validating system. Follow these steps to ensure a closed-loop safety environment.

Step 1: Pre-Operation Verification

• Ensure the chemical fume hood is operational with a face velocity of 80-100 feet per minute (fpm).

• Verify that an eyewash station and safety shower are within a 10-second unobstructed walk from the workstation[9].

Step 2: Material Transfer and Weighing

• Perform all weighing inside the fume hood or a localized exhaust enclosure to prevent dust dispersion[6].

• Use anti-static weighing boats and non-sparking spatulas to prevent the electrostatic dispersion of the powder[8][10].

• Scientific Insight: Because L-Tryptophanol is prone to oxidation and degradation over time, purge the primary container with an inert gas (Argon or Nitrogen) before resealing and returning it to 0-5°C storage[2][11].

Step 3: Solution Preparation

• Add the solid L-Tryptophanol to the solvent, not vice versa, to minimize aerosolization.

• If utilizing exothermic solvents, use a cooling bath to prevent the rapid volatilization of the solvent-solute mixture.

Step 4: Post-Operation Decontamination

• Wipe down all surfaces, spatulas, and balances with a solvent compatible with L-Tryptophanol (e.g., ethanol or methanol), followed by a water wipe to remove residual organics.

• Remove PPE in the correct order (gloves last) and wash hands and face thoroughly with soap and water[3].

Emergency Response & Accidental Release Measures

• Spill Protocol: Do not dry sweep. Cover the spill with an inert, damp absorbent material (e.g., dry sand or earth) to suppress dust formation[10]. Shovel the mixture into a chemically compatible, airtight container for hazardous waste disposal[6].

• Dermal Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[3][9].

• Ocular Exposure: Flush eyes continuously with water for 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical advice[3][9].

Disposal & Waste Management Plan

L-Tryptophanol and its derivatives must not be discharged into the sanitary sewer due to potential aquatic toxicity and strict environmental regulatory restrictions[11][12].

• Waste Segregation: Collect L-Tryptophanol waste in a dedicated, clearly labeled, and chemically compatible container (e.g., high-density polyethylene, HDPE)[7]. Do not mix with strong oxidizing agents, as this can trigger an exothermic reaction[9].

• Labeling: Affix a hazardous waste label detailing the chemical name, concentration, and associated hazards (e.g., "Hazardous Waste: Toxic/Irritant - Contains L-Tryptophanol")[7][13].

• Regulatory Compliance: Manage the waste in accordance with local regulations (e.g., EPA RCRA guidelines in the US)[11][13]. The preferred method of disposal is incineration at a licensed hazardous waste treatment, storage, and disposal facility (TSDF) equipped with an afterburner and scrubber system to manage nitrogen oxide (NOx) emissions[11].

• Empty Containers: Containers that previously held the chemical must be triple-rinsed with an appropriate solvent. The rinsate must be collected as hazardous waste. Only then can the container be defaced, marked "Empty," and disposed of as solid waste[7][13].

Caption: Closed-loop operational and disposal workflow for L-Tryptophanol.

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• 1. scbt.com [scbt.com]
• 2. lookchem.com [lookchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. L-Tryptophanol | 2899-29-8 [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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